D-Glucose-d1-2

Core Science & Biosynthesis

An In-depth Technical Guide to D-Glucose-d1-2 and its Role in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Glucose-d1-2, a deuterated form of D-glucose, and its critical role as a stable isotope tracer in metabolic research. This document details its properties, applications in metabolic flux analysis, and methodologies for its use in experimental settings.

Introduction to D-Glucose-d1-2

D-Glucose-d1-2 is a specialized form of D-glucose where a hydrogen atom at the second carbon position is replaced with its stable isotope, deuterium (B1214612).[1][2][3][4] This isotopic labeling makes it a powerful tool for researchers to trace the metabolic fate of glucose in various biological systems without the need for radioactive materials.[5] Its primary application lies in metabolic studies, where it is used as a tracer to elucidate metabolic pathways, quantify fluxes, and assess the effects of drugs on cellular metabolism.[2][3]

Chemical and Physical Properties

The fundamental properties of D-Glucose-d1-2 are summarized in the table below, providing a comparison with its unlabeled counterpart, D-Glucose.

Property	D-Glucose-d1-2	D-Glucose
Chemical Formula	C₆H₁₁DO₆	C₆H₁₂O₆
Molecular Weight	181.16 g/mol [2][4]	180.16 g/mol
CAS Number	51517-59-0[2][4]	50-99-7
Appearance	White to off-white solid	White crystalline solid
Solubility	Soluble in water	Soluble in water
Isotopic Purity	Typically >98%	Not applicable

The Role of D-Glucose-d1-2 in Metabolic Studies

Stable isotope tracing using molecules like D-Glucose-d1-2 offers a robust method to quantitatively track the flux of metabolites through biochemical pathways.[5] The deuterium label allows researchers to distinguish exogenous glucose from the endogenous pool, enabling precise measurements of glucose uptake, glycolysis, the pentose (B10789219) phosphate (B84403) pathway (PPP), and the tricarboxylic acid (TCA) cycle.[5][6]

One of the key considerations when using deuterated glucose is the kinetic isotope effect (KIE) , where the heavier mass of deuterium can lead to slower enzymatic reaction rates.[7] Studies have shown that the KIE for deuterated glucose is relatively small, typically around 4-6%, but it is an important factor to consider for accurate metabolic flux analysis.[8][9][10]

Another important aspect is the potential for deuterium loss . During metabolic processes, deuterium atoms can be exchanged with protons from water in the cellular environment. For instance, it has been observed that during a full turn of the TCA cycle, it is possible for all deuterium labels to be lost.[8][9] Understanding the extent of this loss is crucial for the correct interpretation of experimental results.[8][9]

Quantitative Data from Metabolic Studies

The following table summarizes key quantitative findings from studies utilizing deuterated glucose to investigate metabolic fluxes and related parameters.

Parameter	Finding	Organism/Cell Type	Reference
Cerebral Glucose Consumption Rate (CMRglc)	0.46 µmol/g/min (under morphine) vs. 0.28 µmol/g/min (under isoflurane)	Rat brain	[11][12][13]
Tricarboxylic Acid (TCA) Cycle Flux (VTCA)	0.96 µmol/g/min (under morphine) vs. 0.6 µmol/g/min (under isoflurane)	Rat brain	[11][12][13]
Kinetic Isotope Effect (kH/kD) for [6,6-²H₂]-glucose metabolism	Lactate: 1.042, Glutamate: 1.035, Glutamine: 1.020	Rat brain	[8]
²H Label Loss from [6,6-²H₂]-glucose	Lactate: 15.7 ± 2.6%, Glutamate: 37.9 ± 1.1%, Glutamine: 41.5 ± 5.2%	Rat brain	[9]

Experimental Protocols

The primary analytical techniques for detecting and quantifying deuterium-labeled metabolites are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Experimental Workflow for Stable Isotope Tracing

A general workflow for a metabolic study using D-Glucose-d1-2 is depicted below. This process involves cell culturing, introduction of the labeled glucose, quenching of metabolic activity, extraction of metabolites, and subsequent analysis.

Caption: General experimental workflow for metabolic studies using D-Glucose-d1-2.

Detailed Methodology: GC-MS Analysis

GC-MS is a highly sensitive technique for the analysis of volatile and thermally stable compounds. For glucose analysis, a derivatization step is required to increase its volatility.

1. Sample Preparation and Derivatization:

• Metabolite Extraction: After quenching, extract metabolites using a cold solvent mixture (e.g., 80% methanol).

• Drying: Dry the metabolite extract completely under a stream of nitrogen or using a vacuum concentrator.

• Derivatization: A common two-step derivatization method is as follows:

  • Add methoxylamine hydrochloride in pyridine (B92270) to the dried extract and incubate to form methoxime derivatives of the carbonyl groups.

  • Add a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and incubate to replace active hydrogens with trimethylsilyl (B98337) (TMS) groups.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for sugar analysis (e.g., DB-5).

• Injection: Use a splitless injection mode for low concentration samples.

• Oven Temperature Program: An initial temperature of around 100°C, ramped up to 300°C.

• Mass Spectrometer: Operated in electron ionization (EI) mode. Data is acquired in full scan mode to identify metabolites and in selected ion monitoring (SIM) mode for targeted quantification.

Detailed Methodology: NMR Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed structural information and allows for the quantification of isotopomers.

1. Sample Preparation:

• Metabolite Extraction: Extract metabolites as described for GC-MS.

• Resuspension: Dissolve the dried metabolite extract in a deuterated solvent (e.g., D₂O) containing a known concentration of an internal standard (e.g., TSP or DSS).

• pH Adjustment: Adjust the pH of the sample to ensure consistent chemical shifts.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended.

• 1D ¹H NMR: A simple 1D proton spectrum with water suppression is acquired to get an overview of the metabolites.

• 2D NMR: For more complex mixtures, 2D experiments like ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) can be used to resolve overlapping signals and aid in metabolite identification.

Metabolic Pathway Tracing with D-Glucose-d1-2

The deuterium label from D-Glucose-d1-2 can be traced through various metabolic pathways. The diagram below illustrates the fate of the deuterium atom in glycolysis and the TCA cycle.

Caption: Simplified metabolic pathway showing the fate of the deuterium from D-Glucose-d1-2.

Applications in Drug Development

The use of D-Glucose-d1-2 and other stable isotope tracers is invaluable in drug development. By tracing metabolic pathways, researchers can:

• Assess Target Engagement: Determine if a drug is hitting its intended metabolic enzyme target by observing changes in metabolite levels and fluxes.

• Elucidate Mechanism of Action: Understand how a drug candidate alters cellular metabolism to exert its therapeutic effect.

• Identify Off-Target Effects: Detect unintended changes in metabolic pathways that could lead to toxicity.

• Develop Companion Diagnostics: Identify metabolic biomarkers that can predict a patient's response to a particular therapy.

Conclusion

D-Glucose-d1-2 is a versatile and powerful tool for researchers in the field of metabolic studies. Its use as a non-radioactive, stable isotope tracer enables the detailed investigation of glucose metabolism in a wide range of biological systems. The methodologies outlined in this guide provide a framework for conducting robust and informative metabolic flux analysis experiments. As our understanding of the metabolic basis of diseases such as cancer, diabetes, and neurodegenerative disorders continues to grow, the application of deuterated glucose tracers like D-Glucose-d1-2 will undoubtedly play an increasingly vital role in the discovery and development of novel therapeutic interventions.

References

• 1. benchchem.com [benchchem.com]
• 2. D-Glucose-d1-2 | CAS#:51517-59-0 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. immunomart.com [immunomart.com]
• 5. benchchem.com [benchchem.com]
• 6. Isotope tracing reveals glycolysis and oxidative metabolism in childhood tumors of multiple histologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cds.ismrm.org [cds.ismrm.org]
• 8. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cds.ismrm.org [cds.ismrm.org]
• 11. Quantitative assessment of brain glucose metabolic rates using in vivo deuterium magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative assessment of brain glucose metabolic rates using in vivo deuterium magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Physical and chemical properties of D-Glucose-d1-2 for research.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of D-Glucose-d1-2, a deuterated isotopologue of D-glucose, and its applications in metabolic research. This document is intended for researchers, scientists, and professionals in drug development who are utilizing stable isotope tracers to investigate cellular metabolism and disease states.

Core Properties of D-Glucose-d1-2

D-Glucose-d1-2 is a valuable tool in metabolic studies, where the deuterium (B1214612) label at the C-2 position allows for the tracing of glucose through various biochemical pathways. Its physical and chemical properties are crucial for the design and interpretation of such experiments.

Physical and Chemical Data

Property	Value	Source
Chemical Name	D-Glucose-2-d	N/A
Synonyms	D-Glucose-d1-2, Dextrose-d1-2	[1]
CAS Number	51517-59-0	[2][3]
Molecular Formula	C₆H₁₁DO₆	[2][3]
Molecular Weight	181.16 g/mol	[2][3]
Appearance	White to off-white solid	[1]
Melting Point	150-152 °C (for D-Glucose-d12)	[4]
Solubility	Highly soluble in water; sparingly soluble in ethanol.	[5]
Isotopic Purity	Typically ≥97 atom % D for similar deuterated glucose molecules.	[4]
Storage	Store at room temperature, away from light and moisture.

Applications in Research

D-Glucose-d1-2 serves as a stable isotope tracer to elucidate metabolic pathways and quantify fluxes.[1] Its primary applications are in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) based metabolic flux analysis. The deuterium label at the C-2 position provides specific insights into the activity of enzymes that act on this position of the glucose molecule.

Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules, a principle that is increasingly explored in drug development.[2]

Experimental Protocols

The following are generalized protocols for the use of D-Glucose-d1-2 in cell culture experiments for metabolic flux analysis. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

General Experimental Workflow for Metabolic Tracing

The overall process of using D-Glucose-d1-2 as a tracer in metabolic studies follows a standardized workflow from cell culture to data analysis.

Caption: A generalized workflow for metabolic tracing experiments using D-Glucose-d1-2.

Protocol for NMR-Based Metabolic Flux Analysis

1. Sample Preparation:

• Culture cells in a medium containing D-Glucose-d1-2 as the primary glucose source.

• After the desired incubation period, rapidly quench metabolism by washing cells with ice-cold saline and extracting metabolites with a cold solvent (e.g., 80% methanol).

• Lyse the cells and centrifuge to remove cell debris.

• Dry the metabolite extract and reconstitute in a deuterated solvent (e.g., D₂O) for NMR analysis.

2. NMR Spectroscopy:

• Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra to identify and quantify major metabolites.

• For more detailed analysis, acquire two-dimensional (2D) NMR spectra such as ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) to resolve overlapping signals and confirm assignments.

• The deuterium at the C-2 position will result in a splitting pattern or a change in the chemical shift of the adjacent protons and carbons, which can be monitored to trace the fate of the label.

Protocol for Mass Spectrometry-Based Metabolic Flux Analysis

1. Sample Preparation:

• Follow the same procedure as for NMR for cell culture, labeling, quenching, and metabolite extraction.

• The dried metabolite extract is reconstituted in a solvent compatible with the chosen chromatography method (e.g., 50% acetonitrile (B52724) for LC-MS).

2. LC-MS/GC-MS Analysis:

• Separate the metabolites using liquid chromatography (LC) or gas chromatography (GC).

• Analyze the eluting metabolites using a mass spectrometer to determine their mass-to-charge ratio (m/z) and fragmentation patterns.

• The incorporation of deuterium from D-Glucose-d1-2 into downstream metabolites will result in a mass shift of +1 Da, allowing for the tracing of the label.

Tracing D-Glucose-d1-2 through Glycolysis

Glycolysis is a fundamental metabolic pathway that breaks down glucose into pyruvate (B1213749). By tracing the deuterium label from D-Glucose-d1-2, researchers can gain insights into the activity of this pathway.

Caption: The deuterium label from D-Glucose-d1-2 is retained through the glycolytic pathway to pyruvate.

As illustrated, the deuterium atom at the C-2 position of glucose is retained on the corresponding carbon atom throughout the glycolytic pathway, ultimately labeling pyruvate at the C-2 position. This labeled pyruvate can then be further metabolized and traced into the TCA cycle or fermentation products like lactate.

Conclusion

D-Glucose-d1-2 is a powerful and specific tracer for investigating glucose metabolism. Its use in conjunction with modern analytical techniques like NMR and mass spectrometry provides researchers with detailed insights into the intricate network of metabolic pathways. The experimental protocols and pathway diagrams provided in this guide serve as a foundation for designing and executing robust metabolic studies in various research and drug development settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. D-Glucose-d1-2 | CAS#:51517-59-0 | Chemsrc [chemsrc.com]
• 3. immunomart.com [immunomart.com]
• 4. D-Glucose-d12 97 atom D Deuterated Glucose [sigmaaldrich.com]
• 5. youtube.com [youtube.com]

A Technical Guide to the Synthesis and Isotopic Purity of D-Glucose-d1-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of D-Glucose-d1-2, a deuterated isotopologue of D-glucose. This valuable tracer is instrumental in metabolic research, enabling the elucidation of glucose metabolism and flux in various biological systems through mass spectrometry and nuclear magnetic resonance spectroscopy. This document outlines a prevalent chemical synthesis route and details the analytical methodologies for the verification of isotopic enrichment and positional purity.

Chemical Synthesis of D-Glucose-d1-2

The introduction of a deuterium (B1214612) atom at the C-2 position of D-glucose is most commonly achieved through the stereoselective reduction of a protected 2-keto-glucopyranoside intermediate using a deuterium-donating reagent. This method offers precise control over the labeling position.[1][2]

Synthesis Pathway

The chemical synthesis of D-Glucose-d1-2 can be conceptualized in the following multi-step pathway, starting from D-glucose. The process involves protection of hydroxyl groups, oxidation at the C-2 position, stereoselective reduction with a deuterium source, and subsequent deprotection to yield the final product.

Caption: Chemical synthesis pathway for D-Glucose-d1-2.

Experimental Protocol: Chemical Synthesis

The following protocol is a synthesized representation based on established chemical methodologies for the preparation of 2-deutero-d-glucose.[1]

Step 1: Preparation of Benzyl 3-O-benzyl-4,6-benzylidene-α-D-glucopyranoside This initial step involves the protection of the hydroxyl groups of D-glucose to ensure selective reaction at the C-2 position in subsequent steps. This can be achieved through various established methods in carbohydrate chemistry.

Step 2: Oxidation to Benzyl 3-O-benzyl-4,6-benzylidene-α-D-arabino-hexopyranosid-2-ulose The protected glucose derivative from Step 1 is oxidized at the C-2 position to form the corresponding ketone (2-keto-glucose intermediate).

Step 3: Reduction to Benzyl 3-O-benzyl-4,6-benzylidene-2-deutero-α-D-glucopyranose The 2-keto-glucose intermediate is reduced using sodium borodeuteride (NaBD₄) to introduce the deuterium atom at the C-2 position.[1]

• Reagents: Benzyl 3-O-benzyl-4,6-benzylidene-α-D-arabino-hexopyranosid-2-ulose, Sodium borodeuteride (NaBD₄), appropriate solvent (e.g., ethanol/methanol).

• Procedure: The ketone is dissolved in a suitable solvent and cooled. A solution of NaBD₄ is added portion-wise while maintaining a low temperature. The reaction is stirred until completion, as monitored by thin-layer chromatography (TLC).

• Work-up: The reaction is quenched, and the product is extracted, dried, and purified.

Step 4: Deprotection to D-Glucose-d1-2 The protecting groups are removed to yield the final product, D-Glucose-d1-2.

• Reagents: Benzyl 3-O-benzyl-4,6-benzylidene-2-deutero-α-D-glucopyranose, Palladium on carbon (Pd/C), Hydrogen gas (H₂), solvent (e.g., THF/methanol).

• Procedure: The protected, deuterated glucose derivative is dissolved in a suitable solvent, and Pd/C is added. The mixture is then subjected to hydrogenation.[1]

• Purification: The catalyst is removed by filtration, and the solvent is evaporated. The crude product is purified by column chromatography.[1]

Isotopic Purity Analysis

The accurate determination of isotopic enrichment and the precise location of the deuterium label are critical for the application of D-Glucose-d1-2 in metabolic studies. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2][3]

Analytical Workflow

The general workflow for the isotopic purity analysis of D-Glucose-d1-2 involves sample preparation and derivatization, followed by analysis using GC-MS and NMR spectroscopy.

Caption: Analytical workflow for isotopic purity of D-Glucose-d1-2.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a sensitive technique used to determine the isotopic enrichment of D-Glucose-d1-2.[4] The glucose sample is first derivatized to a more volatile compound for analysis.

Experimental Protocol: GC-MS Analysis (Aldonitrile Pentaacetate Derivative)

This protocol is based on established methods for the analysis of deuterated glucose.[5][6]

• Sample Preparation and Derivatization:

  • Lyophilize an aqueous sample of D-Glucose-d1-2 to complete dryness.

  • Add a solution of hydroxylamine (B1172632) hydrochloride in pyridine (B92270) to the dried sample and heat to form the oxime.

  • Add acetic anhydride (B1165640) and heat to form the aldonitrile pentaacetate derivative.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

  • Injection: Splitless injection of the derivatized sample.

  • Oven Temperature Program: A temperature gradient is used to separate the analyte from other components.

  • Mass Spectrometer: Operated in electron impact (EI) ionization mode.

• Data Analysis:

  • Analyze the mass spectrum of the derivatized glucose. The mass isotopomer distribution is determined by monitoring specific ion fragments.[7]

  • The isotopic enrichment is calculated by comparing the abundance of the ion containing the deuterium label (M+1) to the corresponding ion of the unlabeled standard (M). Corrections for the natural abundance of ¹³C may be necessary for high-precision measurements.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that confirms the position of the deuterium label and provides quantitative information on isotopic purity.[3]

• ¹H NMR: In the proton NMR spectrum of D-Glucose-d1-2, the signal corresponding to the proton at the C-2 position will be significantly diminished or absent when compared to the spectrum of unlabeled D-glucose.

• ²H NMR: The deuterium NMR spectrum will exhibit a signal at the chemical shift corresponding to the C-2 position, directly confirming the presence and location of the deuterium label.[8][9]

• ¹³C NMR: The ¹³C NMR spectrum will show a characteristic splitting pattern for the C-2 carbon due to coupling with the deuterium atom, and a slight upfield shift known as the deuterium isotope effect.[8][10]

Quantitative Data Summary

The following tables summarize typical quantitative data that would be obtained during the synthesis and analysis of D-Glucose-d1-2.

Table 1: Synthesis Yields

Step	Product	Starting Material	Typical Yield (%)
1-2	Protected 2-Keto-Glucose Intermediate	Protected Glucose Derivative	85-95
3	Protected D-Glucose-d1-2	2-Keto-Glucose Intermediate	>90
4	D-Glucose-d1-2 (after purification)	Protected D-Glucose-d1-2	70-85

Table 2: Isotopic Purity Analysis Data

Analytical Method	Parameter	Specification
GC-MS	Isotopic Enrichment (Atom % D)	>98%
¹H NMR	Reduction of H-2 Signal	>98%
²H NMR	Presence of D-2 Signal	Confirmed
Chemical Purity (e.g., by HPLC or NMR)	>98%

References

• 1. d-Glucose and d-mannose-based metabolic probes. Part 3: Synthesis of specifically deuterated d-glucose, d-mannose, and 2-deoxy-d-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of positional isomers of deuterium-labeled glucose by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measuring Deuterium Enrichment of Glucose Hydrogen Atoms by Gas Chromatography/Mass Spectrometry [dspace.mit.edu]
• 8. cds.ismrm.org [cds.ismrm.org]
• 9. Feasibility of deuterium magnetic resonance spectroscopy of 3-O-Methylglucose at 7 Tesla | PLOS One [journals.plos.org]
• 10. Impact of the deuterium isotope effect on the accuracy of 13C NMR measurements of site-specific isotope ratios at natural abundance in glucose - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Glucose-d1-2 as a Stable Isotope Tracer in Metabolomics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing has become an indispensable tool in metabolomics for elucidating the intricate complexities of metabolic pathways. By replacing specific atoms in a molecule with their heavier, non-radioactive isotopes, researchers can track the metabolic fate of substrates in biological systems. D-Glucose, labeled with stable isotopes such as deuterium (B1214612) (²H or D), is a cornerstone of metabolic research, providing critical insights into central carbon metabolism.[1] This technical guide focuses on the application of D-Glucose-d1-2, a deuterated glucose tracer, in metabolomics, with a particular emphasis on its utility for professionals in research and drug development. While the nomenclature "D-Glucose-d1-2" is not standard, it is interpreted in this guide as D-glucose deuterated at the C2 position, also referred to as [2-²H]glucose or D-Glucose-d2-2.[2] This specific labeling provides unique advantages for dissecting key metabolic pathways such as glycolysis and the pentose (B10789219) phosphate (B84403) pathway (PPP).[2]

This guide will provide a comprehensive overview of the core concepts behind using D-Glucose-d1-2, detailed experimental protocols for its application, a presentation of quantitative data, and visualizations of relevant metabolic and signaling pathways.

Core Concepts: The Metabolic Journey of a Deuterated Glucose

When D-Glucose-d1-2 enters a cell, it is phosphorylated by hexokinase to form glucose-6-phosphate-d1. From this critical juncture, the labeled glucose can enter several interconnected metabolic pathways. The fate of the deuterium atom at the C2 position is of particular interest.

• Glycolysis: In the second step of glycolysis, glucose-6-phosphate is isomerized to fructose-6-phosphate (B1210287) by the enzyme phosphoglucose (B3042753) isomerase. This reaction proceeds through an enediol intermediate, which can facilitate the exchange of the deuterium atom at the C2 position with a proton from the aqueous environment of the cell.[2] The extent of this deuterium loss provides a direct measure of the flux through this specific enzymatic step.

• Pentose Phosphate Pathway (PPP): Alternatively, glucose-6-phosphate can enter the oxidative branch of the PPP. This pathway is crucial for producing NADPH, which is essential for antioxidant defense and reductive biosynthesis, as well as for generating precursors for nucleotide synthesis. Tracing the flow of deuterated glucose through the PPP provides insights into the cell's anabolic and redox status.

The strategic placement of the deuterium label on D-Glucose-d1-2 allows researchers to probe the dynamics of upper glycolysis and its interface with the PPP, making it a powerful tool for understanding metabolic reprogramming in various disease states, including cancer and metabolic disorders.

Data Presentation

The quantitative data derived from D-Glucose-d1-2 tracing experiments are crucial for interpreting metabolic phenotypes. These data are typically presented as the fractional enrichment of downstream metabolites or as calculated metabolic fluxes. The following tables provide illustrative examples of how such data can be structured.

Table 1: Illustrative Fractional Enrichment of Key Glycolytic Intermediates Over Time

This table demonstrates the percentage of a metabolite pool that has incorporated the deuterium label from D-Glucose-d1-2 over a time course.

Metabolite	2 hours (%)	6 hours (%)	12 hours (%)	24 hours (%)
Glucose-6-Phosphate	94.5	97.8	98.9	99.2
Fructose-6-Phosphate	85.3	92.1	95.6	97.0
Pyruvate	70.1	85.4	91.3	94.5
Lactate	72.5	88.0	93.2	95.8

Table 2: Illustrative Mass Isotopomer Distribution of Lactate After 24-hour Labeling

This table shows the distribution of different isotopologues (molecules that differ only in their isotopic composition) of lactate, providing insights into the relative contributions of different pathways to its production.

Isotopologue	Relative Abundance (%) - Control	Relative Abundance (%) - Treated
M+0 (Unlabeled)	4.2	8.5
M+1 (from PPP)	10.5	18.3
M+2 (from Glycolysis)	85.3	73.2

Table 3: Illustrative Calculated Metabolic Fluxes

Metabolic fluxes, representing the rate of turnover of molecules through a metabolic pathway, can be calculated from the isotopic labeling data using metabolic modeling software.

Metabolic Flux	Control (relative flux)	Treated (relative flux)
Glycolysis	100 ± 5	75 ± 4
Pentose Phosphate Pathway	15 ± 2	25 ± 3
Lactate Efflux	85 ± 6	60 ± 5

Experimental Protocols

The successful application of D-Glucose-d1-2 as a metabolic tracer hinges on robust and well-controlled experimental protocols. The following sections provide detailed methodologies for in vitro cell culture labeling and subsequent analysis by mass spectrometry.

Protocol 1: In Vitro Stable Isotope Tracing with D-Glucose-d1-2 in Cultured Cells

This protocol outlines the steps for labeling cultured mammalian cells with D-Glucose-d1-2 to investigate cellular metabolism.

Materials:

• Cultured mammalian cells

• Standard cell culture medium

• Glucose-free cell culture medium (e.g., glucose-free DMEM)

• D-Glucose-d1-2

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-Buffered Saline (PBS), ice-cold

• 80% Methanol (B129727), ice-cold

• Cell scrapers

• Microcentrifuge tubes, pre-chilled

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will result in approximately 80% confluency at the time of the experiment.

• Media Preparation: On the day of the experiment, prepare the labeling medium by supplementing glucose-free medium with the desired concentration of D-Glucose-d1-2 (e.g., 10 mM) and dFBS. Warm the medium to 37°C.

• Cell Washing: Aspirate the standard culture medium from the cells. Gently wash the cell monolayer once with pre-warmed PBS to remove any residual unlabeled glucose.

• Isotope Labeling: Aspirate the PBS and immediately add the pre-warmed labeling medium to the cells.

• Incubation: Incubate the cells for a predetermined period to allow for the incorporation of the tracer and to reach isotopic steady-state. The optimal incubation time can range from a few hours to 24 hours, depending on the cell type and the metabolic pathways of interest.[3]

• Metabolism Quenching: To halt metabolic activity, place the culture plates on ice. Aspirate the labeling medium.

• Metabolite Extraction:

  • Immediately wash the cells with ice-cold PBS. Aspirate the PBS completely.

  • Add 1 mL of pre-chilled 80% methanol to each well.

  • Scrape the cells into the methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.[1]

• Cell Lysis and Protein Precipitation: Vortex the tubes vigorously for 30 seconds. Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10-15 minutes at 4°C to pellet cell debris and proteins.

• Sample Collection: Carefully transfer the supernatant, which contains the polar metabolites, to a new tube.

• Sample Storage: Dry the metabolite extracts using a vacuum concentrator. Store the dried extracts at -80°C until analysis.[1]

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis of D-Glucose-d1-2 Labeled Metabolites

This protocol provides a general framework for the analysis of polar metabolites by LC-MS.

Materials:

• Dried metabolite extracts

• LC-MS grade water

• LC-MS grade acetonitrile (B52724)

• Ammonium (B1175870) acetate

• Liquid chromatography system coupled to a high-resolution mass spectrometer

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume of the initial mobile phase (e.g., 80% acetonitrile in water).

• LC Separation:

  • Column: Use a hydrophilic interaction liquid chromatography (HILIC) column suitable for the separation of polar metabolites.

  • Mobile Phase A: Water with ammonium acetate

  • Mobile Phase B: Acetonitrile with ammonium acetate

  • Gradient: A typical gradient starts with a high percentage of organic solvent (e.g., 85% B) and gradually decreases to a lower percentage to elute the polar compounds.

  • Flow Rate: 0.2 - 0.4 mL/min

  • Column Temperature: 40 °C

• Mass Spectrometry Analysis:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for glucose and its phosphorylated intermediates.

  • Scan Type: Acquire data in full scan mode to detect all ions within a specified mass range. For targeted analysis, Multiple Reaction Monitoring (MRM) can be used on a triple quadrupole mass spectrometer.

  • Mass Resolution: Set the mass resolution to >60,000 to accurately resolve different isotopologues.

• Data Analysis:

  • Process the raw data using appropriate software to identify peaks and determine their mass-to-charge ratios and intensities.

  • Correct the data for natural isotope abundance to accurately determine the level of isotopic enrichment from the D-Glucose-d1-2 tracer.

  • Calculate the fractional enrichment for each metabolite of interest.

Mandatory Visualizations

The following diagrams were created using the Graphviz DOT language to visualize key workflows and pathways relevant to D-Glucose-d1-2 metabolomics.

A generalized experimental workflow for stable isotope tracing.

References

• 1. benchchem.com [benchchem.com]
• 2. mTOR/AMPK signaling in the brain: Cell metabolism, proteostasis and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Metabolic Fate of D-Glucose-d1-2 in Cellular Pathways

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the metabolic processing of D-Glucose-d1-2, a stable isotope-labeled monosaccharide used as a tracer in metabolic studies. By following the deuterium (B1214612) label at the C-2 position, researchers can gain insights into the flux and dynamics of key energy-producing and biosynthetic pathways.

Introduction to D-Glucose-d1-2 as a Metabolic Tracer

D-Glucose-d1-2 is an isotopologue of D-Glucose where a single hydrogen atom on the second carbon (C-2) is replaced by its stable isotope, deuterium (²H or D). Unlike structural analogs such as 2-deoxy-D-glucose (2-DG), which competitively inhibit glycolysis, D-Glucose-d1-2 participates in the same biochemical reactions as its unlabeled counterpart.[1][2] This characteristic makes it an invaluable tool for tracing the fate of the glucose backbone through various cellular pathways without significantly perturbing the metabolic state.[3]

The primary analytical techniques for monitoring the fate of D-Glucose-d1-2 and its downstream metabolites are mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[4][5] MS detects the mass shift imparted by the deuterium atom, allowing for the quantification of labeled metabolites, while NMR can determine the precise location of the deuterium atom within a molecule's structure.[6][7]

Core Cellular Pathways and the Fate of the C-2 Deuterium Label

Upon entering the cell via glucose transporters (GLUTs), D-Glucose-d1-2 is phosphorylated by hexokinase to form D-Glucose-6-phosphate-d1-2 (G6P-d1-2). This initial step traps the molecule within the cell, committing it to one of several interconnected metabolic pathways.[8][9]

Glycolysis

Glycolysis is the catabolic pathway that breaks down glucose into pyruvate (B1213749), generating ATP and NADH in the process.[10] The deuterium label from D-Glucose-d1-2 serves as a probe for the enzymatic steps of this central pathway.

• Isomerization to Fructose-6-Phosphate (F6P): G6P-d1-2 is converted to F6P-d1-2 by the enzyme phosphoglucose (B3042753) isomerase (PGI). This reaction proceeds through an enediol intermediate. This step presents a potential for the loss of the deuterium label via exchange with protons from the aqueous solvent. However, the degree of this exchange can be pathway-dependent and may provide additional information about enzyme kinetics.

• Cleavage and Conversion: F6P-d1-2 is further phosphorylated and then cleaved into two three-carbon molecules. The original C-2 of glucose becomes the C-2 of dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde-3-phosphate (GAP).

• Formation of Pyruvate and Lactate (B86563): The deuterium label, if retained through the PGI step, will reside on the C-2 position of pyruvate. Under anaerobic conditions, this pyruvate is then converted to lactate, with the label remaining at the C-2 position.

The detection of a +1 mass shift in pyruvate and lactate (Pyruvate M+1, Lactate M+1) via mass spectrometry indicates their origin from the exogenous D-Glucose-d1-2 tracer.

Caption: Metabolic fate of D-Glucose-d1-2 through glycolysis.

Pentose (B10789219) Phosphate Pathway (PPP)

The Pentose Phosphate Pathway (PPP) is a crucial anabolic pathway that runs parallel to glycolysis, generating NADPH for reductive biosynthesis and ribose-5-phosphate (B1218738) (R5P) for nucleotide synthesis.[11][12]

• Oxidative Phase: G6P-d1-2 enters the oxidative phase of the PPP, where it is acted upon by glucose-6-phosphate dehydrogenase (G6PD).[13] This initial dehydrogenation step occurs at C-1 and does not affect the deuterium label at C-2.

• Formation of Ribulose-5-Phosphate: Subsequent reactions lead to the formation of Ribulose-5-Phosphate-d1-2, retaining the deuterium label.

• Non-Oxidative Phase: The labeled Ribulose-5-Phosphate can then be isomerized to Ribose-5-Phosphate-d1-2 (R5P-d1-2), a key precursor for DNA and RNA synthesis.[14] The label is conserved throughout these transformations.

Tracing the deuterium from D-Glucose-d1-2 into R5P and other pentose sugars provides a direct measure of PPP activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Deoxy-D-glucose - Wikipedia [en.wikipedia.org]
• 3. D-Glucose-d1-2 | CAS#:51517-59-0 | Chemsrc [chemsrc.com]
• 4. benchchem.com [benchchem.com]
• 5. D-Glucose-2-13C|13C-Labeled Tracer|CAS 105931-74-6 [benchchem.com]
• 6. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nuclear Magnetic Resonance (NMR) Analysis of D - (+) - Glucose: A Guide to Spectrometric Structural Elucidation of Sugars | PDF [slideshare.net]
• 8. go.drugbank.com [go.drugbank.com]
• 9. 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Glycolysis - Wikipedia [en.wikipedia.org]
• 11. Pentose phosphate pathway - Wikipedia [en.wikipedia.org]
• 12. The pentose phosphate pathway in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | The Role of the Pentose Phosphate Pathway in Diabetes and Cancer [frontiersin.org]
• 14. Khan Academy [khanacademy.org]

The Significance of Deuterium Labeling in Glucose for Metabolic Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stable isotope tracing using deuterium (B1214612) (²H)-labeled glucose has emerged as a powerful technique for elucidating the complexities of cellular metabolism. By tracking the fate of deuterium atoms through metabolic pathways, researchers can gain profound insights into cellular bioenergetics, redox state, and the metabolic reprogramming inherent in various disease states, particularly cancer. This technical guide provides a comprehensive overview of the principles, applications, experimental protocols, and data interpretation associated with deuterium labeling in glucose for metabolic analysis. It is intended to serve as a vital resource for professionals in academic research and drug development seeking to leverage this technology for novel therapeutic discoveries.

Introduction: The Power of Tracing Metabolism with Deuterium

Metabolic reprogramming is a hallmark of many diseases, including cancer, where altered glucose metabolism, famously described as the Warburg effect, plays a central role.[1][2] Understanding the intricate network of metabolic fluxes is crucial for identifying therapeutic targets and developing effective drugs. Stable isotope tracing, where atoms in a molecule are replaced by their heavier, non-radioactive isotopes, allows for the quantitative analysis of these fluxes.[3][4]

While carbon-13 (¹³C) has traditionally been the gold standard for tracing the carbon backbone of glucose through central carbon metabolism, deuterium (²H) offers unique advantages.[3] Deuterium tracers, such as [6,6-²H₂]glucose, allow for the investigation of hydrogen exchange reactions, providing unparalleled insights into redox metabolism, particularly the production and consumption of NADPH.[5] This is critical for understanding biosynthetic reactions and the maintenance of cellular redox balance, both of which are often dysregulated in cancer.[6] Furthermore, deuterium-labeled compounds can be more cost-effective for in vivo studies and are readily amenable to analysis by both mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[4][5]

Principles of Deuterium Labeling in Glucose

The specific position of the deuterium label on the glucose molecule determines which metabolic pathways can be interrogated. Different deuterated glucose tracers provide distinct information about metabolic fluxes.

• [6,6-²H₂]glucose: This is one of the most commonly used tracers. The deuterium atoms on the C6 position are retained through glycolysis and enter the tricarboxylic acid (TCA) cycle.[7] This allows for the measurement of glycolytic flux and the contribution of glucose to the TCA cycle.[8]

• [1-²H]glucose: The deuterium on the C1 position is lost as deuterated water during the oxidative phase of the pentose (B10789219) phosphate (B84403) pathway (PPP). This provides a means to quantify the activity of the PPP, a crucial pathway for generating NADPH and precursors for nucleotide synthesis.

• [U-²H₇]glucose: With all non-exchangeable hydrogens replaced by deuterium, this tracer provides a global view of glucose's contribution to various anabolic pathways.[5]

The choice of tracer is therefore dictated by the specific research question and the metabolic pathways of interest.

Key Applications in Research and Drug Development

The ability to probe redox metabolism and key biosynthetic pathways makes deuterium-labeled glucose a valuable tool in several areas:

• Cancer Metabolism: Elucidating the Warburg effect, identifying metabolic vulnerabilities in cancer cells, and assessing the efficacy of metabolism-targeting drugs.[7][8]

• Neurobiology: Studying brain energy metabolism and neurotransmitter synthesis in both healthy and diseased states.[2]

• Drug Development: Assessing the on-target and off-target metabolic effects of novel therapeutic compounds.

Data Presentation: Quantifying Metabolic Fluxes

Metabolic Flux	A549 Lung Cancer Cells (Relative Flux)
Glycolysis (Glucose -> Pyruvate)	100
Pentose Phosphate Pathway (Oxidative)	15
TCA Cycle (Pyruvate -> CO₂)	25
Lactate Secretion	70
Anaplerosis (Pyruvate -> Oxaloacetate)	5

Table 1: Representative metabolic flux data from a ¹³C-MFA study in A549 lung cancer cells. Data is normalized to the glucose uptake rate. This table serves as an example of quantitative data presentation in metabolic flux analysis. Direct comparative data for deuterated glucose in this cell line is not widely available.[5]

Experimental Protocols

Detailed methodologies are essential for reproducible metabolic flux analysis. Below is a representative protocol for an in vitro experiment using deuterium-labeled glucose with analysis by gas chromatography-mass spectrometry (GC-MS).

Cell Culture and Isotope Labeling

• Cell Seeding: Plate cells in 6-well plates at a density that will result in ~80% confluency at the time of harvest. Culture in standard DMEM with 10% fetal bovine serum (FBS).

• Media Preparation: Prepare glucose-free DMEM supplemented with 10 mM of the desired deuterium-labeled glucose (e.g., [6,6-²H₂]glucose) and 10% dialyzed FBS.

• Labeling: Once cells reach the desired confluency, aspirate the standard medium, wash once with PBS, and replace it with the labeling medium. The labeling time will depend on the specific metabolic process being investigated and the time required to reach isotopic steady state.

Metabolite Extraction

• Quenching: To halt metabolic activity, rapidly aspirate the labeling medium and wash the cells with ice-cold 0.9% NaCl.

• Extraction: Add 1 mL of ice-cold 80% methanol (B129727) to each well and scrape the cells. Transfer the cell suspension to a microcentrifuge tube.

• Lysis: Vortex the tubes and incubate at -80°C for at least 20 minutes to precipitate proteins.

• Centrifugation: Centrifuge at maximum speed for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant containing the polar metabolites and transfer it to a new tube.

• Drying: Dry the metabolite extracts under a stream of nitrogen or using a vacuum concentrator.

GC-MS Analysis

• Derivatization: Re-suspend the dried metabolites in a derivatization agent (e.g., methoxyamine hydrochloride in pyridine (B92270) followed by N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) to make them volatile for GC analysis.

• Injection: Inject the derivatized sample into the GC-MS system.

• Separation and Detection: Metabolites are separated on the GC column and detected by the mass spectrometer. The mass spectrometer will measure the mass-to-charge ratio (m/z) of the metabolite fragments, allowing for the determination of deuterium incorporation.

• Data Analysis: The degree of deuterium labeling in different metabolites provides insights into the activity of hydrogen-transferring reactions. For example, the transfer of deuterium from glucose to other molecules can indicate the flux through NADPH-producing pathways.[5]

Visualizing Metabolic Pathways and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the complex relationships in metabolic flux analysis.

A generalized workflow for metabolic flux analysis using stable isotope tracers.

Simplified diagram of the Glycolysis pathway showing the fate of deuterium from [6,6-²H₂]glucose.

Simplified diagram of the TCA Cycle showing the entry of deuterium from glucose-derived pyruvate.

Simplified diagram of the Pentose Phosphate Pathway (oxidative branch).

Conclusion and Recommendations

Deuterium-labeled glucose is an invaluable tool for metabolic flux analysis, offering unique insights into redox metabolism that are complementary to those obtained with ¹³C tracers. For a comprehensive understanding of cellular metabolism, particularly in the context of cancer biology, an integrated approach employing both ¹³C and deuterium tracers can be highly effective.[5] This allows for the simultaneous assessment of carbon flow and redox state, providing a more complete picture of the metabolic phenotype. As analytical technologies and computational modeling tools continue to advance, the application of deuterium-labeled glucose in metabolic research is poised to uncover new biological insights and pave the way for the next generation of therapeutics.

References

• 1. Metabolic differences between normal and cancer cells are shown [pfocr.wikipathways.org]
• 2. academic.oup.com [academic.oup.com]
• 3. d-nb.info [d-nb.info]
• 4. Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Application and development of Deuterium Metabolic Imaging in tumor glucose metabolism: visualization of different metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for Monitoring Cellular Metabolism with D-Glucose-d12

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for utilizing D-Glucose-d12, a stable isotope-labeled glucose, in cell culture experiments to investigate cellular metabolism. These protocols are designed for professionals in research, and drug development, offering detailed methodologies for metabolic flux analysis (MFA), particularly for dissecting glycolysis and the pentose (B10789219) phosphate (B84403) pathway (PPP).

Introduction to D-Glucose-d12 in Metabolic Tracing

D-Glucose-d12 is a non-radioactive, deuterated form of glucose where twelve hydrogen atoms have been replaced with deuterium (B1214612). This isotopic labeling allows for the tracing of glucose metabolism within cells. When cells are cultured in a medium containing D-Glucose-d12, the deuterium labels are incorporated into various downstream metabolites. By using mass spectrometry to detect these labeled metabolites, researchers can quantify the activity of different metabolic pathways. This technique is invaluable for understanding the metabolic reprogramming that occurs in various physiological and pathological states, including cancer.[1][2]

The primary applications of D-Glucose-d12 in cell culture experiments include:

• Quantifying Glycolytic Flux: Measuring the rate of glycolysis, often referred to as the Warburg effect in cancer cells, by tracking the appearance of deuterated lactate (B86563) and other glycolytic intermediates.[1]

• Assessing Pentose Phosphate Pathway (PPP) Activity: Differentiating the flux through the PPP from glycolysis to understand the production of NADPH and precursors for nucleotide biosynthesis.

• Investigating the Tricarboxylic Acid (TCA) Cycle: Tracing the entry of glucose-derived carbons into the TCA cycle.

• Evaluating Metabolic-Targeted Therapies: Assessing the impact of drugs on cellular metabolism by observing changes in glucose utilization pathways.[1]

Experimental Protocols

A typical metabolic flux experiment using D-Glucose-d12 involves several key stages: cell culture and isotope labeling, rapid quenching of metabolism, metabolite extraction, and analysis by mass spectrometry.

Protocol 1: Cell Culture and Isotope Labeling

This protocol is designed for adherent cells in a 6-well plate format but can be adapted for suspension cultures and other plate formats.

Materials:

• Cell line of interest

• Complete cell culture medium

• Glucose-free cell culture medium (e.g., glucose-free DMEM)

• D-Glucose-d12

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-Buffered Saline (PBS), sterile and pre-warmed to 37°C

Procedure:

• Cell Seeding: Seed adherent cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. For suspension cells, seed at a density that allows for sufficient cell numbers for extraction. Culture cells overnight in their standard growth medium.[3]

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing glucose-free medium with D-Glucose-d12 to the desired final concentration. The concentration should ideally match the glucose concentration of the standard growth medium, which is typically between 5.5 mM and 25 mM.[4] Supplement with 10% dialyzed FBS to minimize the presence of unlabeled glucose.[3]

• Isotope Labeling:

  • For adherent cells, aspirate the standard growth medium, wash the cells once with pre-warmed PBS, and then add the pre-warmed D-Glucose-d12 labeling medium.[3]

  • For suspension cells, pellet the cells by centrifugation, wash once with pre-warmed PBS, and resuspend in the pre-warmed labeling medium.[3]

• Incubation: Place the cells back into the incubator (37°C, 5% CO₂) for a predetermined period. The incubation time is critical and should be optimized to achieve isotopic steady-state for the metabolites of interest. This can range from a few hours to over 24 hours depending on the cell line and the pathway being studied. A time-course experiment is recommended to determine the optimal labeling duration.[1][5]

Protocol 2: Metabolite Quenching and Extraction

This step is crucial to halt all enzymatic activity and preserve the metabolic state of the cells at the time of collection.[6]

Materials:

• Ice-cold 0.9% NaCl or PBS

• Ice-cold 80% Methanol (B129727) (LC-MS grade), pre-chilled to -80°C[3]

• Cell scraper

• Microcentrifuge tubes, pre-chilled

Procedure:

• Quenching:

  • For adherent cells, place the culture plate on dry ice or a pre-chilled surface. Quickly aspirate the labeling medium and wash the cells with ice-cold PBS or 0.9% NaCl.[3]

  • For suspension cells, pellet the cells by centrifugation at a low speed at 4°C. Aspirate the supernatant and resuspend the pellet in ice-cold PBS or 0.9% NaCl.[3]

• Metabolite Extraction:

  • Immediately add 1 mL of ice-cold 80% methanol to each well (for adherent cells) or to the cell pellet (for suspension cells).[1]

  • For adherent cells, use a cell scraper to scrape the cells into the methanol.[1]

  • Transfer the cell lysate/methanol mixture to a pre-chilled microcentrifuge tube.[3]

• Cell Lysis: Vortex the tubes vigorously for 30-60 seconds to ensure complete cell lysis.[7]

• Protein Precipitation: Incubate the tubes at -80°C for at least 20 minutes (or -20°C for 1 hour) to precipitate proteins.[3][8]

• Centrifugation: Centrifuge the samples at maximum speed (e.g., >16,000 x g) for 10-15 minutes at 4°C to pellet cell debris and precipitated proteins.[2][3]

• Supernatant Collection: Carefully transfer the supernatant, which contains the metabolites, to a new clean tube. Be cautious not to disturb the pellet.[7]

• Storage: The metabolite extracts can be stored at -80°C until analysis. For long-term storage, it is recommended to dry the extracts using a vacuum concentrator (e.g., SpeedVac) and store the dried pellets at -80°C.[7][8]

Protocol 3: Sample Preparation for Mass Spectrometry

The following are general guidelines for preparing samples for either Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

For LC-MS Analysis:

• Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent compatible with your LC method (e.g., 50:50 acetonitrile:water).[3]

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

For GC-MS Analysis:

GC-MS analysis requires a derivatization step to increase the volatility of the polar metabolites.

• Drying: Ensure the metabolite extracts are completely dry using a vacuum concentrator or a stream of nitrogen.[1]

• Derivatization: A two-step derivatization process is common:

  • Methoximation: Add 20 µL of methoxyamine hydrochloride in pyridine (B92270) (20 mg/mL) to the dried extracts. Vortex and incubate at 37°C for 90 minutes. This step protects aldehyde and keto groups.[1]

  • Silylation: Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS to the samples. Vortex and incubate at 60°C for 30 minutes. This step replaces active hydrogens with trimethylsilyl (B98337) (TMS) groups, making the metabolites volatile.[1]

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Data Presentation

Quantitative data from metabolic flux analysis should be presented in a clear and structured format to facilitate comparison and interpretation. The following tables provide examples of how to present key experimental parameters and results.

Table 1: Experimental Parameters for D-Glucose-d12 Labeling

Parameter	Value	Rationale/Reference
Cell Line	e.g., A549 (human lung carcinoma)	Relevant to the study of cancer metabolism.
Seeding Density	0.5 x 10⁶ cells/well (6-well plate)	Aim for 70-80% confluency at harvest.[3]
D-Glucose-d12 Concentration	11 mM - 25 mM	Should match the glucose concentration in the standard culture medium.[3]
Labeling Duration	24 hours	A common time point to approach isotopic steady-state for energy metabolism.[5]
Extraction Solvent	80% Methanol (-80°C)	Efficient for extracting polar metabolites.[3]

Table 2: Hypothetical Mass Isotopomer Distribution (MID) of Pyruvate (B1213749)

This table illustrates how the relative abundance of different pyruvate isotopologues can be used to infer the relative fluxes through glycolysis and the PPP when using a tracer like [1,2-¹³C₂]-glucose. A similar principle applies to deuterated glucose, where the mass shifts will correspond to the number of incorporated deuterium atoms.

Mass Isotopomer	Control Cells (%)	Treated Cells (%)	Metabolic Origin
M+0 (Unlabeled)	5	10	Unlabeled sources
M+1	15	5	Pentose Phosphate Pathway
M+2	80	85	Glycolysis

In this hypothetical example with a ¹³C tracer, the decrease in the M+1 isotopomer in treated cells suggests a reduced flux through the pentose phosphate pathway.[9]

Visualization of Pathways and Workflows

Diagrams are essential for visualizing complex metabolic pathways and experimental procedures. The following are examples of diagrams generated using the DOT language for Graphviz.

Caption: Interplay between Glycolysis and the Pentose Phosphate Pathway.

Caption: Experimental workflow for metabolic flux analysis using D-Glucose-d12.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Choosing an appropriate glucose concentration according to different cell types and experimental purposes is very important - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for D-Glucose-d1-2 in Vivo Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis using stable isotope tracers is a powerful technique for quantitatively assessing the activity of metabolic pathways in vivo. D-Glucose-d1-2 (also known as D-[2-²H]glucose) is a stable isotope-labeled sugar used to trace the flow of glucose through specific metabolic pathways in animal models. The deuterium (B1214612) label at the C2 position provides a unique tool to investigate the upper part of glycolysis, particularly the flux through the phosphoglucose (B3042753) isomerase (PGI) reaction, which is crucial for understanding glucose homeostasis and the metabolic reprogramming that occurs in various diseases, including cancer, diabetes, and neurodegenerative disorders.

These application notes provide a comprehensive overview and detailed protocols for the use of D-Glucose-d1-2 in in vivo metabolic flux analysis experiments in animal models.

Principle of D-Glucose-d1-2 Tracing

The deuterium atom on the second carbon of D-Glucose-d1-2 is the key to its utility as a tracer. Upon entering a cell, D-glucose is phosphorylated to D-glucose-6-phosphate-d1 (G6P-d1). In the subsequent step of glycolysis, the enzyme phosphoglucose isomerase (PGI) catalyzes the isomerization of G6P-d1 to fructose-6-phosphate (B1210287) (F6P). This reaction proceeds through an enediol intermediate, which facilitates the exchange of the hydrogen/deuterium atom at the C2 position with a proton from the surrounding aqueous environment (water). Consequently, the deuterium label is lost from the sugar backbone at this stage.

By measuring the isotopic enrichment of deuterium in glucose-6-phosphate and its absence in fructose-6-phosphate and downstream glycolytic intermediates, researchers can precisely quantify the flux through the PGI reaction. This provides a direct measure of the rate of upper glycolysis.

Applications in Research and Drug Development

• Quantifying Glycolytic Flux: Directly measures the in vivo rate of the initial steps of glycolysis, providing insights into glucose utilization by different tissues.

• Studying Disease Metabolism: Investigates alterations in glycolytic activity in diseases such as cancer, where the Warburg effect leads to increased glycolysis, and in diabetes, where glucose metabolism is dysregulated.

• Evaluating Therapeutic Efficacy: Assesses the in vivo effects of novel drug candidates on glucose metabolism, helping to elucidate their mechanism of action and therapeutic potential.

• Neurobiology Research: Studies brain glucose metabolism, a critical aspect of neuronal function and neurodegenerative diseases.

Data Presentation

The following tables summarize representative quantitative data that can be obtained from an in vivo metabolic flux study using D-Glucose-d1-2 in a mouse model. These values are illustrative and will vary depending on the animal model, experimental conditions, and analytical methods.

Table 1: Illustrative Isotopic Enrichment of Key Metabolites in Liver Tissue

Metabolite	Isotopic Enrichment (M+1, %) - Control Group	Isotopic Enrichment (M+1, %) - Treatment Group
Glucose-6-Phosphate	15.2 ± 2.1	10.5 ± 1.8
Fructose-6-Phosphate	0.8 ± 0.2	0.5 ± 0.1
Lactate	0.5 ± 0.1	0.3 ± 0.1

Table 2: Calculated Metabolic Fluxes in Brain Tissue

Metabolic Flux	Flux Rate (nmol/min/g tissue) - Control Group	Flux Rate (nmol/min/g tissue) - Disease Model
Phosphoglucose Isomerase (PGI) Flux	50.4 ± 6.7	75.2 ± 8.9
Lactate Production from Glucose	35.1 ± 4.5	58.6 ± 6.2

Experimental Protocols

Protocol 1: In Vivo Infusion of D-Glucose-d1-2 in Mice

This protocol describes the intravenous infusion of D-Glucose-d1-2 into mice to achieve a steady-state labeling of plasma glucose.

Materials:

• D-Glucose-d1-2

• Sterile 0.9% saline

• Anesthetic (e.g., isoflurane)

• Catheters (for tail vein cannulation)

• Infusion pump

• Blood collection supplies (e.g., heparinized capillary tubes)

• Liquid nitrogen

• Homogenizer

• Extraction solvent (e.g., 80% methanol (B129727), pre-chilled to -80°C)

Procedure:

• Animal Preparation:

  • Acclimatize adult male C57BL/6 mice (8-10 weeks old) for at least one week before the experiment.

  • Fast the mice for 5-6 hours prior to the infusion to lower endogenous glucose levels.

  • Anesthetize the mouse and maintain anesthesia throughout the procedure.

  • Surgically implant a catheter into the tail vein for infusion.

• Tracer Preparation:

  • Prepare a sterile infusion solution of D-Glucose-d1-2 in 0.9% saline. A typical concentration is 100 mg/mL.

• Infusion Protocol:

  • Administer a bolus injection of the D-Glucose-d1-2 solution (e.g., 10 mg) to rapidly increase plasma enrichment.

  • Immediately follow the bolus with a continuous infusion at a rate of 0.2-0.5 mg/min for 90-120 minutes to maintain isotopic steady state.

• Sample Collection:

  • Collect small blood samples (approx. 20 µL) from the tail tip at regular intervals (e.g., 0, 30, 60, 90, 120 minutes) to monitor plasma glucose enrichment.

  • At the end of the infusion period, euthanize the mouse by an approved method (e.g., cervical dislocation under deep anesthesia).

  • Rapidly dissect the tissues of interest (e.g., liver, brain, muscle, tumor) and immediately freeze-clamp them in liquid nitrogen to quench all metabolic activity.

• Sample Storage:

  • Store frozen tissues and plasma samples at -80°C until metabolite extraction.

Protocol 2: Metabolite Extraction from Tissues

This protocol details the extraction of polar metabolites from frozen tissue samples for subsequent mass spectrometry analysis.

Materials:

• Frozen tissue samples

• Pre-chilled 80% methanol (-80°C)

• Homogenizer (e.g., bead beater)

• Pre-chilled centrifuge tubes

• Centrifuge capable of 4°C operation

• Vacuum concentrator (e.g., SpeedVac)

Procedure:

• Tissue Homogenization:

  • Weigh the frozen tissue sample (typically 20-50 mg).

  • In a pre-chilled tube containing stainless steel beads, add the frozen tissue and a volume of cold 80% methanol corresponding to 1 mL per 50 mg of tissue.

  • Homogenize the tissue using a bead beater until it is completely disrupted.

• Protein Precipitation:

  • Incubate the homogenate at -20°C for 1 hour to precipitate proteins.

• Centrifugation:

  • Centrifuge the samples at 16,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the polar metabolites, and transfer it to a new pre-chilled tube.

• Drying:

  • Dry the metabolite extracts completely using a vacuum concentrator.

• Storage:

  • Store the dried metabolite extracts at -80°C until analysis.

Protocol 3: LC-MS/MS Analysis of Deuterium-Labeled Metabolites

This protocol provides a general framework for the analysis of D-Glucose-d1-2 and its downstream metabolites using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Dried metabolite extracts

• LC-MS grade solvents (e.g., water, acetonitrile (B52724), methanol)

• LC column suitable for polar metabolite separation (e.g., HILIC column)

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

Procedure:

• Sample Reconstitution:

  • Reconstitute the dried metabolite extracts in a suitable solvent, typically a mixture of acetonitrile and water.

• LC Separation:

  • Inject the reconstituted sample onto the LC system.

  • Separate the metabolites using a gradient elution on a HILIC column.

• MS/MS Detection:

  • Analyze the eluting metabolites using the mass spectrometer in negative ion mode.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification of specific metabolites and their deuterated isotopologues (M+1).

  • Optimize MRM transitions for each metabolite of interest (parent ion -> fragment ion).

• Data Analysis:

  • Integrate the peak areas for the unlabeled (M+0) and labeled (M+1) forms of each metabolite.

  • Calculate the isotopic enrichment as the ratio of the M+1 peak area to the sum of M+0 and M+1 peak areas.

  • Correct for the natural abundance of stable isotopes.

  • Use the isotopic enrichment data in metabolic flux models to calculate flux rates.

Mandatory Visualization

Caption: Metabolic fate of D-Glucose-d1-2 in upper glycolysis.

Caption: Experimental workflow for in vivo metabolic flux analysis.

Application Notes and Protocols for Analyzing D-Glucose-d1-2 Metabolism by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique for elucidating molecular structures and studying dynamic metabolic pathways. The use of stable isotope-labeled molecules, such as D-Glucose-d1-2, significantly enhances the specificity and sensitivity of NMR experiments for metabolic research. By replacing a hydrogen atom at the C2 position with its stable isotope, deuterium (B1214612) (²H or D), D-Glucose-d1-2 becomes a valuable tracer to investigate the intricate network of glucose metabolism.

These application notes provide a comprehensive guide to utilizing NMR spectroscopy for tracing the metabolic fate of D-Glucose-d1-2. The protocols outlined here are designed for researchers in academia and the pharmaceutical industry engaged in metabolic studies, particularly in the context of disease research and drug development. The methodologies described can be adapted for various biological systems, including cell cultures and in vivo models.

Core Principles

Stable isotope tracing with D-Glucose-d1-2 allows for the quantitative measurement of metabolite flux through central carbon metabolism. When cells or organisms are supplied with D-Glucose-d1-2, the deuterium label is incorporated into downstream metabolites. By monitoring the appearance and distribution of the deuterium label in these metabolites using NMR spectroscopy, it is possible to delineate the activity of key metabolic pathways, including:

• Glycolysis: The primary pathway for glucose catabolism.

• Pentose Phosphate (B84403) Pathway (PPP): Essential for generating NADPH and precursors for nucleotide biosynthesis.

• Tricarboxylic Acid (TCA) Cycle: The central hub of cellular respiration.

The specific position of the deuterium label at C2 of glucose provides unique insights into the initial steps of glucose metabolism and the relative activities of different pathways.

Data Presentation: Quantitative Analysis of Metabolic Flux

The following tables present illustrative quantitative data from a hypothetical stable isotope tracing experiment using D-Glucose-d1-2 in a cancer cell line. This data is representative of the types of results generated in metabolic flux analysis studies.

Table 1: Relative Isotopologue Abundance of Key Metabolites

Metabolite	Unlabeled (M+0) (%)	Labeled (M+1) (%)
Lactate	45	55
Alanine	60	40
Glutamate	75	25
Ribose-5-phosphate	85	15

Table 2: Calculated Metabolic Flux Ratios

Flux Ratio	Control Cells	Drug-Treated Cells
Glycolysis / PPP	3.5	5.2
TCA Cycle Influx / Glycolysis	0.4	0.25
Anaplerotic Flux / TCA Cycle Flux	0.6	0.8

Experimental Protocols

Protocol 1: In Vitro Stable Isotope Tracing with D-Glucose-d1-2 in Cultured Cells

This protocol describes the general procedure for labeling cultured mammalian cells with D-Glucose-d1-2 and preparing metabolite extracts for NMR analysis.

Materials:

• Mammalian cell line of interest (e.g., cancer cell line)

• Standard cell culture medium (e.g., DMEM, RPMI-1640)

• Glucose-free and serum-free medium

• D-Glucose-d1-2

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate Buffered Saline (PBS), ice-cold

• Methanol (B129727) (80%), ice-cold

• Cell scraper

• Liquid nitrogen

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) and grow to the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing glucose-free medium with D-Glucose-d1-2 to the desired final concentration (e.g., 10 mM) and dFBS.

• Isotope Labeling:

  • Aspirate the standard culture medium.

  • Wash the cells once with pre-warmed PBS.

  • Add the pre-warmed D-Glucose-d1-2 labeling medium to the cells.

  • Incubate the cells under standard culture conditions (37°C, 5% CO₂) for a duration sufficient to approach isotopic steady-state (typically 6-24 hours, requires optimization for each cell line).

• Metabolite Extraction:

  • Place the culture plates on ice.

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Add a sufficient volume of ice-cold 80% methanol to cover the cell monolayer.

  • Incubate at -80°C for 15 minutes to quench metabolism and precipitate proteins.

  • Scrape the cells in the methanol solution and transfer the cell suspension to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the polar metabolites.

• Sample Preparation for NMR:

  • Dry the metabolite extract under a stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitute the dried extract in a known volume (e.g., 500 µL) of NMR buffer (e.g., phosphate buffer in D₂O, pH 7.4) containing a known concentration of an internal standard (e.g., DSS or TMSP).

  • Transfer the solution to a 5 mm NMR tube.

Protocol 2: NMR Data Acquisition

This protocol provides general parameters for acquiring 1D ¹H and 2D ¹H-¹³C HSQC NMR spectra. Instrument-specific parameters should be optimized by the user.

Instrumentation:

• High-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe.

1D ¹H NMR Spectroscopy:

• Pulse Sequence: A standard 1D proton experiment with water suppression (e.g., zgesgp on Bruker systems).

• Key Parameters:

  • Spectral Width (SW): ~12-16 ppm

  • Acquisition Time (AQ): 2-4 seconds

  • Relaxation Delay (D1): 5 seconds (for quantitative analysis, D1 should be at least 5 times the longest T₁ relaxation time)

  • Number of Scans (NS): 64-256, depending on sample concentration.

  • Temperature: 298 K (25 °C)

• Analysis: Quantify total metabolite concentrations and observe the reduction in signal intensity of the H2 proton of glucose and the appearance of deuterium-labeled isotopologues of downstream metabolites.

2D ¹H-¹³C HSQC Spectroscopy:

• Pulse Sequence: Edited HSQC with gradient selection (e.g., hsqcedetgpsp on Bruker systems).

• Key Parameters:

  • Spectral Width (F2 - ¹H): ~12 ppm

  • Spectral Width (F1 - ¹³C): ~160 ppm

  • Number of Increments (F1): 256-512

  • Number of Scans (NS): 8-32 per increment

  • Relaxation Delay (D1): 1.5-2.0 seconds

  • ¹JCH Coupling Constant: Optimized for ~145 Hz

• Analysis: Identify and confirm the assignment of metabolites by correlating proton and carbon chemical shifts. The presence of deuterium at C2 will result in the absence of a cross-peak for this position in the HSQC spectrum of glucose.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the metabolic fate of the deuterium from D-Glucose-d1-2 and the general experimental workflow.

Caption: General experimental workflow for NMR-based metabolic analysis.

Caption: Metabolic fate of the deuterium from D-Glucose-d1-2.

Application Notes and Protocols for D-Glucose-d1-2 Analysis in Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of D-Glucose-d1-2 in biological tissues. D-Glucose-d1-2, a stable isotope-labeled form of glucose, serves as a crucial tracer in metabolic research to investigate glycolysis, the tricarboxylic acid (TCA) cycle, and other related metabolic pathways.[1][2] Accurate quantification of D-Glucose-d1-2 and its metabolites in tissues is essential for understanding disease pathophysiology and the metabolic effects of drug candidates.

Overview of the Analytical Workflow

The analysis of D-Glucose-d1-2 from biological tissues involves several key stages: tissue homogenization, metabolite extraction, sample cleanup, and subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The workflow is designed to ensure efficient extraction, minimize matrix effects, and provide accurate and reproducible quantification.

Figure 1: Experimental workflow for D-Glucose-d1-2 analysis.

Experimental Protocols

Tissue Homogenization and Metabolite Extraction

This protocol is a general guideline and may require optimization for specific tissue types.

Materials:

• Frozen biological tissue

• Pre-chilled (-20°C) extraction solvent: 80% Acetonitrile in deionized water

• Internal Standard (IS): D-Glucose-13C6 or another suitable labeled glucose analog

• Bead homogenizer with ceramic or stainless steel beads

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >14,000 x g

Procedure:

• Weigh 20-50 mg of frozen tissue in a pre-chilled 2 mL microcentrifuge tube containing homogenization beads.

• Add the internal standard to the tube.

• Add 1 mL of cold extraction solvent (-20°C).

• Immediately homogenize the tissue using a bead homogenizer. The duration and speed of homogenization should be optimized for the specific tissue type to ensure complete tissue disruption.

• Incubate the homogenate at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the extracted metabolites, and transfer it to a new microcentrifuge tube.

• Dry the supernatant using a vacuum concentrator (e.g., SpeedVac).

• Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following parameters are based on established methods for deuterated glucose analysis and can be adapted for D-Glucose-d1-2.[3]

Chromatographic Conditions:

Parameter	Value
Column	Amino (NH2) phase column (e.g., Luna 3 µm NH2 100A, 100 x 2 mm)
Mobile Phase	85% Acetonitrile with 20 mmol/L Ammonium Acetate
Flow Rate	400 µL/min
Column Temperature	40°C

| Injection Volume | 5-10 µL |

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Negative Ion Electrospray (ESI-) or Atmospheric Pressure Chemical Ionization (APCI)
Scan Type	Selected Reaction Monitoring (SRM)
Precursor Ion (m/z)	To be determined for D-Glucose-d1-2 (e.g., for D-Glucose-d2, m/z 181)
Product Ion (m/z)	To be determined (e.g., for D-Glucose-d2, m/z 89)
Collision Energy	Optimize for the specific instrument and transition

| Internal Standard | Monitor the appropriate transition for the chosen IS (e.g., D-Glucose-13C6) |

Data Presentation: Quantitative Performance

The following table summarizes expected performance characteristics for a validated LC-MS/MS method for deuterated glucose analysis. Actual values will vary depending on the tissue matrix, instrumentation, and specific protocol optimization.

Parameter	Expected Value	Reference
Linearity (r²)	>0.99	[3]
Precision (CV%)	<15%	[4]
Accuracy/Recovery	85-115%	[4]
Matrix Effect	Variable, requires assessment	[5][6][7]
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	[8]

Note on Matrix Effects: Biological matrices can cause ion suppression or enhancement, affecting the accuracy of quantification.[5][6][7] It is crucial to evaluate matrix effects for each tissue type by comparing the response of the analyte in a post-extraction spiked blank matrix to that in a pure solvent.[4] The use of a stable isotope-labeled internal standard that co-elutes with the analyte is highly recommended to compensate for these effects.

Signaling Pathway Visualization

D-Glucose-d1-2 is utilized in central carbon metabolism. The following diagrams illustrate the key pathways of glycolysis and the TCA cycle.

Figure 2: Simplified diagram of the Glycolysis pathway.

Figure 3: Simplified diagram of the TCA Cycle.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the sample preparation and analysis of D-Glucose-d1-2 in biological tissues. Adherence to these guidelines, with appropriate optimization for specific experimental conditions, will enable researchers to obtain high-quality, reproducible data for advancing our understanding of metabolic pathways in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. D-Glucose (D₇, 97-98%)- Cambridge Isotope Laboratories, DLM-2062-0.5 [isotope.com]
• 3. Precise determination of glucose-d(2)/glucose ratio in human serum and plasma by APCI LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. bme.psu.edu [bme.psu.edu]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for D-Glucose-d1-2 Infusion for Steady-State Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracers are fundamental tools in metabolic research, providing a powerful means to quantitatively assess the dynamics of metabolic pathways in vivo and in vitro.[1] Among these, deuterated glucose isotopes, such as D-glucose-d1-2, are utilized to trace the flux of glucose through various metabolic routes.[2] The principle of this technique lies in the replacement of one or more hydrogen atoms with its stable isotope, deuterium (B1214612) (²H or D), rendering the molecule distinguishable from its endogenous counterpart by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[1]

The primed-constant infusion of a deuterated glucose tracer is a robust and widely validated method to achieve isotopic steady-state in plasma and tissues.[3][4] This steady-state condition simplifies the calculation of metabolic fluxes, such as the rate of appearance (Ra) and disappearance (Rd) of glucose.[5] These measurements are critical for understanding glucose homeostasis in various physiological and pathological states, including diabetes, obesity, and cancer.[2][6] While various deuterated glucose tracers are used, with [6,6-²H₂]-glucose being one of the most common, the principles and protocols outlined here are broadly applicable to D-glucose-d1-2 infusions.[7][8]

Key Metabolic Pathways and Applications

The infusion of D-glucose-d1-2 can be employed to investigate several key aspects of glucose metabolism:

• Glucose Kinetics: The primary application is to determine the whole-body and tissue-specific rates of glucose appearance (Ra) and disappearance (Rd). In a post-absorptive state, Ra reflects endogenous glucose production (EGP), primarily from hepatic glycogenolysis and gluconeogenesis.[4][5]

• Gluconeogenesis and Glycogenolysis: By using specific deuterated glucose tracers and analyzing the labeling patterns of downstream metabolites, it is possible to assess the relative contributions of gluconeogenesis and glycogenolysis to EGP.[4]

• Insulin (B600854) Sensitivity: When combined with a hyperinsulinemic-euglycemic clamp, D-glucose-d1-2 infusion allows for the quantification of tissue-specific insulin sensitivity by measuring the suppression of EGP and the stimulation of glucose disposal.[5]

• Cancer Metabolism: This technique is valuable for studying the altered glucose metabolism in cancer cells, such as the Warburg effect, by tracing glucose uptake and its fate through glycolysis and other pathways within tumors.[2]

• Drug Development: It serves as a critical tool to evaluate the metabolic effects of novel therapeutic agents on glucose homeostasis.[6]

Data Presentation: Quantitative Infusion Parameters

The following tables summarize typical quantitative data for primed-constant infusion protocols using deuterated glucose tracers in both human and animal models. These values can serve as a starting point for experimental design but may require optimization based on the specific research question, model system, and the specific deuterated glucose tracer used.

Table 1: Example of Primed-Constant Infusion Parameters for Deuterated Glucose in Humans [2][3]

Parameter	Value	Unit	Notes
Tracer	[6,6-²H₂]-Glucose	-	A commonly used deuterated glucose tracer.
Priming Bolus Dose	14.0 - 17.8	µmol/kg	Administered to rapidly achieve isotopic steady-state.
Constant Infusion Rate	11.5 - 13.2	µmol/kg/hr	Maintained to hold the isotopic steady-state.
Infusion Duration	120 - 140	minutes	Typical duration to ensure steady-state is reached and maintained for sampling.
Sampling Times	0, 90, 100, 110, 120	minutes	Baseline (0) and multiple time points during steady-state to confirm stability.

Table 2: Example of Primed-Constant Infusion Parameters for Deuterated Glucose in Mice [9]

Parameter	Value	Unit	Notes
Tracer	¹³C₆-Glucose	-	While not deuterated, this provides a relevant example of a stable isotope infusion protocol in mice. The principles are analogous.
Priming Bolus Dose	0.6	mg/g body mass	Administered over 1 minute.
Constant Infusion Rate	0.0138	mg/g body mass/min	Maintained for the duration of the experiment.
Infusion Duration	180 - 240	minutes	To approach isotopic steady-state in tissues of interest.
Sample Collection	-	-	Tissues are flash-frozen at the end of the infusion for metabolic analysis.

Experimental Protocols

In Vivo Primed-Constant Infusion Protocol for Glucose Flux Measurement (Human)

This protocol is adapted from established methods for measuring whole-body glucose kinetics.[5]

1. Subject Preparation:

• Subjects should fast overnight for 10-12 hours prior to the study.[5]
• Water can be consumed ad libitum.
• Insert catheters into a forearm vein for tracer infusion and into a contralateral hand vein, which is heated to "arterialize" the venous blood, for blood sampling.

2. Tracer Preparation:

• Prepare a sterile solution of D-glucose-d1-2 in 0.9% saline.
• The priming bolus and constant infusion solutions are typically prepared separately, with the concentration calculated based on the subject's body weight and the desired infusion rates.

3. Infusion Protocol:

• Administer the priming bolus dose of the tracer intravenously over 1-2 minutes to rapidly increase the plasma tracer enrichment to the target steady-state level.[5]
• Immediately following the priming dose, begin the continuous infusion of the tracer at a constant rate using an infusion pump.[5]
• Maintain the infusion for a period of 2-3 hours to ensure isotopic steady-state is achieved.[5]

4. Blood Sampling:

• Collect blood samples at baseline (before the tracer infusion) and at regular intervals (e.g., every 10-15 minutes) during the last 30 minutes of the infusion period to confirm steady-state.
• Collect blood in tubes containing an anticoagulant (e.g., EDTA) and a glycolysis inhibitor (e.g., sodium fluoride).
• Immediately centrifuge the blood samples at 4°C to separate the plasma.
• Store plasma samples at -80°C until analysis.

5. Sample Analysis:

• Measure plasma glucose concentration using a standard enzymatic assay.
• Determine the isotopic enrichment of plasma glucose using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

In Vitro Stable Isotope Tracing with Deuterated Glucose (Cell Culture)

This protocol provides a general workflow for a stable isotope tracing experiment using deuterated glucose in cultured cells.[7]

1. Cell Culture Preparation:

• Seed cells in multi-well plates and grow them to the desired confluency (typically 70-80%).[7]
• The number of cells should be sufficient for the planned analytical method.

2. Labeled Media Preparation:

• Prepare the culture medium containing the desired concentration of D-glucose-d1-2.
• It is crucial to use dialyzed fetal bovine serum to minimize the presence of unlabeled glucose.[7]

3. Labeling Experiment:

• Remove the existing medium from the cells and wash them once with phosphate-buffered saline (PBS).
• Add the pre-warmed, labeled medium to the cells.
• Incubate the cells for a specific duration to approach isotopic steady-state. The time required to reach steady-state varies depending on the metabolic pathway of interest; for glycolysis, it is typically achieved within minutes to a few hours.[10]

4. Metabolite Extraction:

• At the end of the labeling period, rapidly aspirate the medium.
• Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol) to the cells.
• Scrape the cells and collect the cell lysate.
• Centrifuge the lysate to pellet the cell debris and collect the supernatant containing the metabolites.

5. Sample Analysis:

• Dry the metabolite extract, for example, using a vacuum concentrator.
• Reconstitute the dried metabolites in a suitable solvent for analysis by LC-MS or GC-MS to determine the isotopic enrichment in downstream metabolites.

Mandatory Visualizations

Caption: In Vivo D-Glucose-d1-2 Infusion Workflow.

Caption: Simplified Glucose Metabolic Pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. metsol.com [metsol.com]
• 4. prosciento.com [prosciento.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Isotopic measurement of glucose and lactate kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimized protocol for stable isotope tracing and steady-state metabolomics in mouse HER2+ breast cancer brain metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Derivatization of D-Glucose-d1-2 for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical derivatization of D-Glucose-d1-2 for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The derivatization step is crucial for increasing the volatility and thermal stability of sugars, which are otherwise non-volatile and prone to decomposition at the high temperatures used in GC analysis.[1][2] The selection of an appropriate derivatization method is critical for achieving accurate and reproducible quantitative results.

Introduction to Derivatization for GC-MS of Sugars

Sugars like D-glucose are highly polar molecules due to the presence of multiple hydroxyl groups. This polarity results in strong intermolecular hydrogen bonding, making them non-volatile.[1] To analyze these compounds by GC-MS, the hydroxyl groups must be chemically modified to replace the active hydrogens with less polar, more volatile functional groups.[2] The most common derivatization techniques for sugars include silylation, acetylation, and a two-step oximation followed by either silylation or acetylation.[3][4][5]

The choice of derivatization method can significantly impact the resulting chromatogram. For instance, some methods produce a single derivative peak for each sugar, simplifying quantification, while others result in multiple peaks corresponding to different isomers (anomers).[3][4] For isotopically labeled compounds like D-Glucose-d1-2, a robust and reproducible derivatization method is essential for accurate quantification and metabolic flux analysis.[6][7]

Comparative Summary of Derivatization Methods

The following table summarizes the key characteristics of the most common derivatization methods for glucose analysis, providing a basis for method selection based on experimental needs.

Derivatization Method	Key Reagents	Number of Derivative Peaks	Advantages	Disadvantages
Oximation-Silylation (TMS)	Methoxyamine hydrochloride (MeOx) or Ethylhydroxylamine hydrochloride (EtOx) in pyridine, followed by a silylating agent (e.g., BSTFA, MSTFA).[4][8]	Two (syn and anti isomers).[4][9]	Reduces the number of isomers compared to direct silylation, applicable to both aldoses and ketoses.[4][9]	The formation of two peaks can complicate quantification of complex mixtures.[9] Requires anhydrous conditions.[10]
Acetylation (Alditol Acetate)	Sodium borohydride (B1222165) for reduction, followed by acetic anhydride (B1165640).[3][4]	One.[3][4]	Produces a single peak per sugar, simplifying chromatograms and quantification.[3]	The initial reduction step can lead to the same derivative from different sugars (e.g., glucose and fructose (B13574) yield the same alditol).[3][11]
Direct Acetylation	Acetic anhydride, often with a catalyst like 1-methylimidazole (B24206) (1-MeIm) in a solvent like methyl sulfoxide (B87167) (Me2SO).[11]	One per sugar.[11]	Yields a single peak per sugar without a reduction step, allowing for simultaneous determination of aldoses and ketoses.[11]
Oximation-Acetylation	Methoxylamine hydrochloride followed by acetic anhydride.[12]	Multiple, but characteristic fragments in MS.	Can be used for quantitative analysis with unique mass fragments for different sugars.[12][13]	May produce multiple peaks.
Direct Silylation (TMS)	Silylating agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[10][14]	Multiple (α and β anomers of pyranose and furanose forms).[15]	Produces a complex chromatogram with multiple peaks for a single sugar, which can complicate analysis.[4][15]

Experimental Protocols

Detailed step-by-step protocols for the most common and effective derivatization methods for D-Glucose-d1-2 are provided below.

Protocol 1: Oximation followed by Trimethylsilylation (TMS)

This two-step method first stabilizes the open-chain form of the sugar by oximation of the carbonyl group, followed by silylation of the hydroxyl groups. This significantly reduces the number of anomeric peaks compared to direct silylation.[4]

Materials:

• D-Glucose-d1-2 sample (dried)

• Pyridine (silylation grade)

• Methoxyamine hydrochloride (MeOx) or Ethylhydroxylamine hydrochloride (EtOx)

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Reaction vials (e.g., 2 mL glass vials with PTFE-lined caps)

• Heating block or oven

• Vortex mixer

Procedure:

• Oximation Step:

  • Place the dried D-Glucose-d1-2 sample (e.g., 1-2 mg) into a reaction vial.

  • Prepare a 40 mg/mL solution of EtOx in pyridine.

  • Add 200 µL of the EtOx solution to the sample vial.[4]

  • Cap the vial tightly and vortex to dissolve the sample.

  • Heat the mixture at 70°C for 30 minutes.[4]

  • Allow the vial to cool to room temperature.

• Silylation Step:

  • Add 120 µL of BSTFA to the cooled reaction mixture.[3][4]

  • Recap the vial and vortex briefly.

  • Heat the mixture at 70°C for an additional 30 minutes.[3][4]

  • After cooling to room temperature, the sample is ready for GC-MS analysis. If necessary, dilute with a suitable solvent like ethyl acetate (B1210297).[3]

Workflow for Oximation-Silylation Derivatization.

Protocol 2: Alditol Acetate Derivatization

This method involves a two-step process: reduction of the glucose to its corresponding sugar alcohol (alditol), followed by acetylation of the hydroxyl groups. This procedure yields a single, stable derivative.[3]

Materials:

• D-Glucose-d1-2 sample (dried)

• Sodium borohydride solution (10 mg/mL in N-methylimidazole)

• Water

• Glacial acetic acid

• Acetic anhydride

• Chloroform (B151607)

• Reaction vials

• Heating block or water bath

• Centrifuge

Procedure:

• Reduction Step:

  • Dissolve approximately 2 mg of the dried D-Glucose-d1-2 sample in 60 µL of the sodium borohydride solution and 250 µL of water in a reaction vial.[3]

  • Heat the vial at 37°C for 90 minutes.[3]

  • Stop the reaction by adding 20 µL of glacial acetic acid.[3]

  • Allow the sample to cool to room temperature.

• Acetylation Step:

  • Add 600 µL of acetic anhydride to the reaction mixture.

  • Heat again at 37°C for 45 minutes.[3]

  • Stop the reaction by freezing the sample at -15°C for 15 minutes.[3]

  • Carefully quench the reaction by the dropwise addition of 2.5 mL of water.

  • Extract the acetylated derivative by adding 2 mL of chloroform and vortexing. Centrifuge to separate the layers.

  • Collect the bottom chloroform layer. Repeat the extraction twice more.[3]

  • Combine the chloroform extracts, evaporate to dryness under a stream of nitrogen, and reconstitute in a known volume of chloroform or ethyl acetate for GC-MS analysis.[3]

Workflow for Alditol Acetate Derivatization.

Protocol 3: Oximation followed by Acetylation

This method combines oximation to stabilize the carbonyl group with acetylation to derivatize the hydroxyl groups. It is a robust method for quantifying both glucose and fructose.[12][13]

Materials:

• D-Glucose-d1-2 sample (dried)

• Methoxylamine hydrochloride (0.18 M in pyridine)

• Acetic anhydride

• Ethyl acetate

• Reaction vials

• Heating block

Procedure:

• Oximation Step:

  • To the dried D-Glucose-d1-2 sample in a reaction vial, add 100 µL of 0.18 M methoxylamine hydrochloride in pyridine.[12]

  • Cap the vial and heat at 70°C for 60 minutes.[12]

• Acetylation Step:

  • After the oximation step, add 100 µL of acetic anhydride directly to the vial.[12]

  • Recap and heat at 45°C for another 60 minutes.[12]

  • After cooling, evaporate the sample to dryness under a stream of nitrogen.

  • Redissolve the residue in a known volume (e.g., 50 µL) of ethyl acetate for GC-MS analysis.[12]

Workflow for Oximation-Acetylation Derivatization.

Concluding Remarks

The selection of a derivatization method for D-Glucose-d1-2 analysis by GC-MS should be guided by the specific goals of the study. For applications requiring the simplest chromatogram for straightforward quantification, alditol acetate or direct acetylation methods are preferable as they yield a single peak.[3][11] However, care must be taken with the alditol acetate method if distinguishing between different parent sugars that yield the same alditol is necessary.[3] The oximation-silylation method is also highly effective and widely used, providing good separation and stable derivatives, although it results in two isomeric peaks that must be integrated for total quantification.[4][9] Researchers should validate their chosen method to ensure it meets the required sensitivity, accuracy, and reproducibility for their specific application. For studies involving deuterium-labeled glucose, methods that produce specific and stable fragments in the mass spectrometer are particularly valuable for tracing metabolic pathways.[6][16]

References

• 1. MASONACO - Mono- and disaccharides (GC-MS) [masonaco.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Overcome the Complexities of Analyzing for Sugars by GC-MS [restek.com]
• 4. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 5. Overcome the Complexities of Analyzing for Sugars by GC-MS [de.restek.com]
• 6. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimized GC-MS method to simultaneously quantify acetylated aldose, ketose, and alditol for plant tissues based on derivatization in a methyl sulfoxide/1-methylimidazole system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measurement of glucose and fructose in clinical samples using gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. Quantitation of positional isomers of deuterium-labeled glucose by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: D-Glucose Isotope Tracer Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing, executing, and interpreting D-Glucose stable isotope tracer experiments.

FAQs: Experimental Design & Setup

Question: I'm planning my first glucose tracer experiment. What are the most critical factors to consider during the experimental design phase?

Answer: A successful tracer experiment hinges on a robust design. Key considerations include:

• Choice of Isotope Tracer: The selection of the specific labeled glucose (e.g., ¹³C vs. Deuterium) and the position of the label is critical. For example, [1,2-¹³C₂]glucose is often used to distinguish between glycolysis and the pentose (B10789219) phosphate (B84403) pathway (PPP), as the C1 carbon is lost as ¹³CO₂ in the oxidative PPP.[1] Deuterated glucose, like [6,6-²H₂]-glucose, is frequently used for in vivo studies to measure whole-body glucose flux, as these deuterium (B1214612) atoms are less prone to metabolic exchange during glycolysis compared to other positions.[2][3]

• Reaching Isotopic Steady State: For many flux calculations, it's essential that the isotopic enrichment in the precursor pools and downstream metabolites reaches a steady state. The time required to reach this state varies significantly between metabolites and tissues. For instance, in vivo, glycolytic intermediates may reach a steady state within 15-30 minutes, while the TCA cycle can take up to two hours or more.[4][5] Preliminary time-course experiments are highly recommended to determine the optimal labeling duration for your specific model and pathway of interest.[1]

• Control Experiments: Proper controls are non-negotiable. These should include:

  • Unlabeled Control: Cells or animals treated with unlabeled glucose to determine the natural abundance of the isotopes. This is crucial for accurate background correction in your data analysis.[6]

  • Positive Control: In cell culture, running a parallel experiment with a well-characterized tracer like [U-¹³C₆]-D-Glucose can confirm that your cells are metabolically active and your analytical methods are sensitive enough to detect labeling.[7]

  • Negative Control: Using a non-metabolizable labeled sugar, such as L-Glucose-¹³C, can help account for non-specific labeling, contamination, or analytical artifacts.[7][8]

Question: Should I use a bolus injection or a continuous infusion for my in vivo tracer study?

Answer: The choice between a bolus injection and a continuous infusion depends on your experimental goals and the desired metabolic state.

• Bolus Injection: This method is easier to administer and requires less tracer, making it cost-effective.[9] It provides high-quality data but results in non-steady-state labeling dynamics, which can make flux calculations more complex.[9]

• Primed, Continuous Infusion: This is the preferred method to achieve and maintain a rapid isotopic steady state.[4][10] It involves an initial bolus (priming dose) to quickly raise the plasma tracer concentration, followed by a continuous infusion to maintain that level.[10][11] While more complex and requiring more tracer, it simplifies flux calculations based on steady-state models.[12]

Troubleshooting Guide: Common Pitfalls & Solutions

This section addresses specific issues that may arise during your experiments, presented in a question-and-answer format.

Issue 1: Low or No Detectable Isotopic Enrichment in Metabolites

Question: I've run my experiment with a deuterated glucose tracer, but I'm seeing very low or no enrichment in my downstream metabolites. What went wrong?

Answer: This is a common and multifaceted problem. The lack of enrichment can stem from issues in the experimental setup, sample handling, or the inherent biochemistry of deuterium tracers. Here are the primary causes and troubleshooting steps:

Potential Causes & Troubleshooting Steps

Potential Cause	Explanation	Troubleshooting Steps
Metabolic Loss of Deuterium	Deuterium atoms can be exchanged with protons from water during certain enzymatic reactions. For example, deuterium at the C1 position can be lost via phosphomannose isomerase activity, and hydrogens are exchanged during glycolysis.[2] Over a full turn of the TCA cycle, it's possible for all deuterium labels to be lost.[2]	1. Choose a More Stable Tracer: Use glucose labeled at positions less prone to exchange. [6,6-²H₂]-glucose is often recommended as these positions are generally more stable during glycolysis.[2][3] 2. Quantify Deuterium Loss: If possible, design experiments to quantify the extent of deuterium loss in your specific system.[2] 3. Consider Alternative Tracers: For some pathways, ¹³C-glucose may be more suitable if deuterium loss is a significant issue.[2]
Kinetic Isotope Effect (KIE)	The heavier mass of deuterium can cause enzymes to metabolize the unlabeled glucose preferentially, leading to slower reaction rates for the deuterated substrate.[2] This results in lower incorporation of the tracer into downstream metabolites.	1. Be Aware and Account for KIE: The measured KIE for deuterated glucose is relatively small (4-6%) but can still impact results.[2] Mathematical models can be adjusted to account for this effect. 2. Include Controls: Run parallel experiments with non-deuterated glucose to establish baseline metabolic rates and help quantify the KIE.[2]
Insufficient Tracer Dose	The amount of tracer administered may be too low to be detected above the background of the endogenous unlabeled glucose pool.	1. Increase Tracer Dose: Perform a dose-response experiment to determine the optimal tracer concentration or infusion rate.[6] 2. Prime the System: For in vivo studies, use a primed-continuous infusion to rapidly achieve a higher, stable enrichment.[10][11]
Incorrect Precursor Enrichment	The true enrichment of the intracellular precursor pool (e.g., glucose-6-phosphate) may be lower than the enrichment of the supplied tracer due to dilution from unlabeled endogenous sources like glycogenolysis.[2]	1. Measure Precursor Enrichment: If possible, directly measure the isotopic enrichment of the key intracellular precursor metabolite. 2. Model Contributions: Use mathematical models to estimate the contribution from endogenous sources.
Poor Instrument Sensitivity	The mass spectrometer may not be sensitive enough to detect low levels of enrichment.	1. Check Instrument Performance: Calibrate the instrument and clean the ion source.[6] 2. Optimize Analytical Method: Improve chromatographic separation and use appropriate ionization techniques to enhance sensitivity.[6]

A logical workflow for troubleshooting low isotopic enrichment can be visualized as follows:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. journals.humankinetics.com [journals.humankinetics.com]
• 4. Approaches to stable isotope tracing and in vivo metabolomics in the cancer clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. In Vivo and In Vitro Quantification of Glucose Kinetics: From Bedside to Bench [e-enm.org]
• 12. Application of Isotopic Techniques Using Constant Specific Activity or Enrichment to the Study of Carbohydrate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

How to correct for natural isotope abundance in D-Glucose-d1-2 experiments.

Welcome to the technical support center for stable isotope tracing experiments using D-Glucose-d1-2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to correcting for natural isotope abundance in mass spectrometry data.

Frequently Asked Questions (FAQs)

Q1: What is natural isotope abundance and why is correction necessary in D-Glucose-d1-2 experiments?

A: Many elements exist in nature as a mixture of isotopes, which are atoms with the same number of protons but different numbers of neutrons. For example, carbon is mostly ¹²C, but about 1.1% is the heavier ¹³C isotope. Similarly, hydrogen is mostly ¹H, but about 0.015% is deuterium (B1214612) (²H or D).[1][2][3] In a mass spectrometer, which separates molecules by their mass-to-charge ratio, the presence of these natural heavy isotopes in an unlabeled glucose molecule (C₆H₁₂O₆) can create signals at higher masses (e.g., M+1, M+2). These signals can be mistaken for or interfere with the signals from your intentionally added D-Glucose-d1-2 tracer.[4][5] Correction is a critical data processing step to remove this natural background "noise," ensuring that the measured isotopic enrichment is solely from the tracer and allowing for accurate metabolic flux calculations.[5][6][7]

Q2: How does the natural abundance of isotopes in derivatizing agents affect my results?

A: In techniques like Gas Chromatography-Mass Spectrometry (GC-MS), metabolites are often chemically modified (derivatized) to make them volatile.[4] These derivatizing agents also have their own natural isotopic abundances. Forgetting to account for the isotopes in the derivative part of the final molecule is a common error that will lead to an incorrect correction and skewed results. Your correction algorithm must account for the complete elemental formula of the final derivatized analyte.[8]

Q3: What are the primary methods for natural abundance correction?

A: The most common and robust methods are matrix-based.[5] These approaches use a "correction matrix" to mathematically subtract the contribution of natural isotopes from the measured mass isotopomer distribution (MID).[5][6] The matrix is constructed based on the elemental formula of the analyte and the known natural abundances of its constituent isotopes. Several software tools, such as IsoCorrectoR and IsoCor, implement these matrix-based corrections.[9][10]

Q4: What information is required to perform an accurate correction?

A: To perform a correct natural abundance correction, you need the following:

• The exact elemental formula of the metabolite being analyzed (including any derivatization agents).[6][8]

• The isotopic tracer used (e.g., D-Glucose-d1-2, which is ²H).

• The isotopic purity of the tracer. Commercial tracers are never 100% pure and contain unlabeled (M+0) molecules. This impurity must be factored into the correction to avoid underestimating enrichment.[7][8]

• The measured mass and intensity data for each isotopologue from your mass spectrometer.

Troubleshooting Guides

Problem 1: My calculated isotopic enrichment is negative or nonsensical after correction.

• Possible Cause 1: Incorrect Elemental Formula. The most common cause of erroneous correction is using an incorrect elemental formula for the metabolite or its derivative. Double-check the formula for all atoms, including those added during derivatization.

• Solution 1: Verify the exact chemical formula of the analyzed ion. For example, if analyzing a trimethylsilyl (B98337) (TMS) derivative of glucose, ensure the formula includes all the silicon, carbon, and hydrogen atoms from the TMS groups.[8]

• Possible Cause 2: Low Signal-to-Noise Ratio. Noisy or low-intensity mass spectral data can lead to inaccurate peak integration, causing the correction algorithm to produce illogical results.

• Solution 2: Ensure your chromatographic peaks are sharp and that the mass spectral signal for your metabolite is sufficiently intense. Improve sample cleanup or adjust instrument parameters to increase signal intensity.

• Possible Cause 3: Software Misconfiguration. The software used for correction may have incorrect parameters set, such as the wrong tracer or incorrect tracer purity values.

• Solution 3: Carefully review all input parameters in your correction software.[10] Many tools, like IsoCorrectoR, allow you to specify tracer purity, which is a critical parameter.[7][9]

Problem 2: The enrichment in my downstream metabolites is much lower than expected.

• Possible Cause 1: Metabolic Exchange of Deuterium. The deuterium atom at the C2 position of glucose can be lost or exchanged during certain enzymatic reactions in glycolysis. This is a known biological phenomenon, not a correction error.[11]

• Solution 1: Be aware of the metabolic stability of your chosen tracer. For tracing into pathways like the TCA cycle, a tracer like [6,6-²H₂]-glucose might be more suitable as these positions are generally more stable during glycolysis.[11]

• Possible Cause 2: Dilution from Endogenous Sources. Cells can have internal stores of unlabeled metabolites (e.g., glycogen) that can be utilized, diluting the labeled pool from the D-Glucose-d1-2 tracer.[7]

• Solution 2: Ensure cells are in a metabolic state where they primarily rely on the external glucose you are providing. Pre-conditioning cells in a medium without unlabeled glucose for a short period before adding the tracer can help.

• Possible Cause 3: Incomplete Isotopic Steady State. Flux calculations are most straightforward when the system has reached an "isotopic steady state," meaning the enrichment of intracellular metabolites is stable. If you collect samples too early, the labeling may still be increasing.[12]

• Solution 3: Perform a time-course experiment to determine how long it takes for your specific cell line or model system to reach isotopic steady state for the metabolites of interest.[7][12]

Experimental Protocols & Data

General Experimental Workflow

A typical isotope tracing experiment involves several key stages, from sample preparation to data analysis. The correction for natural isotope abundance is a crucial step in the data analysis pipeline.

A general workflow for deuterated glucose tracing experiments.

Data Presentation: Natural Isotope Abundances

Accurate correction relies on using the correct natural abundance values for the stable isotopes of the elements in your analyte.

Element	Isotope	Relative Abundance (%)
Hydrogen	¹H	99.985
²H (D)	0.015
Carbon	¹²C	98.9
¹³C	1.1
Oxygen	¹⁶O	99.76
¹⁷O	0.04
¹⁸O	0.20
Silicon *	²⁸Si	92.23
²⁹Si	4.68
³⁰Si	3.09

Note: Silicon is included as it is a common element in TMS derivatizing agents used for GC-MS analysis. (Data sourced from publicly available IUPAC data).[2][3]

The Logic of Correction

The measured signal for a given mass is a combination of the truly labeled molecule and the naturally occurring heavier isotopes of unlabeled molecules. The correction process deconvolutes these contributions.

How unlabeled and labeled molecules contribute to the mass spectrum.

Context: D-Glucose in Metabolism

D-Glucose-d1-2 is used to trace the flow of carbon and hydrogen atoms through central metabolic pathways like glycolysis and the TCA cycle. Understanding these pathways is key to interpreting the labeling patterns observed in downstream metabolites.

Key pathways traced with D-Glucose-d1-2.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Natural Abundance of The Stable Isotopes of C, O and H | PDF | Carbon Dioxide | Carbon Dioxide In Earth's Atmosphere [scribd.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Natural isotope correction of MS/MS measurements for metabolomics and (13)C fluxomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. [PDF] Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low signal intensity of D-Glucose-d1-2 in mass spectrometry.

Welcome to the technical support center for D-Glucose-d1-2 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of D-Glucose-d1-2 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low or no signal for D-Glucose-d1-2. What are the potential causes?

A low or absent signal for D-Glucose-d1-2 can stem from several factors, ranging from sample preparation to instrument settings.[1] The most common culprits include:

• Suboptimal Ionization Efficiency: Glucose and its isotopologues are hydrophilic and may not ionize efficiently under certain conditions.[2][3]

• Matrix Effects: Co-eluting compounds from your sample matrix can suppress the ionization of D-Glucose-d1-2, leading to a reduced signal.[4][5]

• In-source Fragmentation: The molecule might be fragmenting in the ion source before it can be detected as the precursor ion.

• Incorrect Mass Spectrometer Settings: The instrument may not be properly calibrated or tuned for the mass of D-Glucose-d1-2.[6]

• Sample Preparation Issues: Problems with extraction, derivatization (if used), or sample concentration can all lead to a poor signal.[1]

• Chromatographic Issues: Poor peak shape or co-elution with interfering substances can diminish the apparent signal intensity.[1]

Q2: How can I improve the ionization efficiency of D-Glucose-d1-2?

To enhance the signal, consider the following strategies:

• Optimize the Ionization Source: For Electrospray Ionization (ESI), ensure that parameters like spray voltage, gas flows (nebulizer and drying gas), and source temperature are optimized.[7] For GC-MS applications, ensure the electron impact (EI) energy is appropriate.[8]

• Mobile Phase Modification (LC-MS): The addition of modifiers to the mobile phase can improve signal intensity. For positive ion mode, small amounts of formic acid or ammonium (B1175870) formate (B1220265) can be beneficial. For negative ion mode, a base like ammonium hydroxide (B78521) may be used.[9]

• Derivatization (GC-MS): To increase volatility and improve chromatographic behavior for GC-MS analysis, derivatization is often necessary.[10] Common methods include silylation (e.g., with MSTFA) or acetylation.[8][10]

Q3: What are matrix effects and how can I mitigate them?

Matrix effects occur when components in the sample other than the analyte of interest interfere with the analyte's ionization, causing either signal suppression or enhancement.[4][5] For D-Glucose-d1-2, which is often analyzed in complex biological matrices like plasma or cell extracts, this is a significant concern.[4]

Strategies to Minimize Matrix Effects:

• Effective Sample Cleanup: Use techniques like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) to remove interfering components before analysis.[4][11]

• Chromatographic Separation: Optimize your LC method to separate D-Glucose-d1-2 from matrix components that cause ion suppression.[12]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this is only feasible if the analyte concentration is high enough for detection after dilution.[13]

• Use of an Appropriate Internal Standard: A stable isotope-labeled internal standard, ideally a different isotopologue of glucose (e.g., ¹³C₆-Glucose), that co-elutes with the analyte can help compensate for matrix effects.

Q4: My D-Glucose-d1-2 signal appears to be fragmenting in the source. How can I address this?

In-source fragmentation can reduce the intensity of your precursor ion. To minimize this:

• Optimize Cone/Fragmentor Voltage (LC-MS): In ESI, reducing the cone or fragmentor voltage can lead to "softer" ionization, minimizing in-source fragmentation.[7]

• Adjust EI Energy (GC-MS): For GC-MS, operating at a lower electron energy (e.g., moving from 70 eV to a lower value) can sometimes reduce fragmentation, although this may also decrease overall sensitivity.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Signal Intensity

This guide provides a step-by-step approach to diagnosing the cause of a low D-Glucose-d1-2 signal.

dot

Caption: Troubleshooting workflow for low signal intensity.

Data Presentation

Table 1: Common Adducts of D-Glucose-d1-2 in LC-MS

When analyzing D-Glucose-d1-2 by LC-MS, the signal may be distributed among several adducts. It is crucial to monitor for these common adducts to ensure you are measuring the most abundant species. The nominal mass of D-Glucose-d1-2 is approximately 181.16 g/mol .

Ionization Mode	Adduct	Formula	Approximate m/z
Positive	Protonated	[M+H]⁺	182.2
Positive	Sodiated	[M+Na]⁺	204.1
Positive	Ammoniated	[M+NH₄]⁺	199.2
Negative	Deprotonated	[M-H]⁻	180.1
Negative	Formate Adduct	[M+HCOO]⁻	226.1
Negative	Acetate (B1210297) Adduct	[M+CH₃COO]⁻	240.2

Table 2: Expected Mass Fragments of Derivatized D-Glucose-d1-2 in GC-MS

For GC-MS analysis, D-Glucose-d1-2 is typically derivatized. The following table lists some expected fragments for common derivatives. The presence of the deuterium (B1214612) label at the C-2 position will result in a +1 mass shift for fragments containing this position compared to unlabeled glucose.

Derivative	Fragment Ion (m/z) of Unlabeled Glucose	Expected Fragment Ion (m/z) of D-Glucose-d1-2 (if C-2 is present)	Reference
Aldonitrile Pentaacetate	328, 242, 217, 212, 187	329, 243, 217, 213, 187	[14]
Pentaacetate	331, 169	332, 170	[14]
Methyloxime Trimethylsilyl	103, 160, 205, 217, 262, 319	103, 161, 206, 217, 263, 320	[8]

Note: The exact fragmentation pattern can vary depending on the instrument and conditions.

Experimental Protocols

Protocol 1: Sample Preparation of Plasma for LC-MS/MS Analysis

This protocol describes a protein precipitation method for extracting D-Glucose-d1-2 from plasma samples.

Materials:

• Plasma sample containing D-Glucose-d1-2

• Acetonitrile (B52724) (ACN), ice-cold

• Microcentrifuge tubes

• Centrifuge

• Autosampler vials

Procedure:

• Pipette 50 µL of plasma into a clean microcentrifuge tube.

• Add 200 µL of ice-cold acetonitrile to the plasma sample to precipitate proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial.

• The sample is now ready for injection into the LC-MS/MS system.

dot

Caption: LC-MS/MS sample preparation workflow.

Protocol 2: Derivatization of Glucose for GC-MS Analysis (Aldonitrile Acetate)

This protocol outlines a common derivatization procedure for glucose analysis by GC-MS.

Materials:

• Dried glucose extract

• Pyridine

• Hydroxylamine (B1172632) hydrochloride

• Acetic anhydride (B1165640)

• Heating block or oven

• Nitrogen evaporator

• Ethyl acetate

Procedure:

• Ensure the glucose extract is completely dry in a glass reaction vial.

• Add 50 µL of a 20 mg/mL solution of hydroxylamine hydrochloride in pyridine.

• Cap the vial tightly and heat at 90°C for 60 minutes to form the oxime.

• Cool the vial to room temperature.

• Add 100 µL of acetic anhydride to the vial.

• Recap the vial and heat at 60°C for 30 minutes to form the acetate ester.

• Evaporate the reagents to dryness under a gentle stream of nitrogen.

• Reconstitute the derivatized sample in 100 µL of ethyl acetate for GC-MS analysis.[8]

dot

Caption: GC-MS derivatization workflow.

Signaling Pathways and Logical Relationships

The use of D-Glucose-d1-2 as a tracer is valuable in metabolic studies to probe pathways such as glycolysis and the pentose (B10789219) phosphate (B84403) pathway. The position of the deuterium label allows for the tracking of the carbon backbone through these interconnected pathways.

dot

Caption: Metabolic fate of D-Glucose-d1-2.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mass Spectrometry-Based Techniques to Elucidate the Sugar Code - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. longdom.org [longdom.org]
• 6. gmi-inc.com [gmi-inc.com]
• 7. benchchem.com [benchchem.com]
• 8. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. shimadzu.com [shimadzu.com]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitation of positional isomers of deuterium-labeled glucose by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing isotopic scrambling of D-Glucose-d1-2 in metabolic studies.

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to minimize isotopic scrambling of D-Glucose-d1-2 in metabolic studies.

Frequently Asked Questions (FAQs)

Q1: What is isotopic scrambling of D-Glucose-d1-2 and why is it a concern?

Isotopic scrambling refers to the unwanted rearrangement of the deuterium (B1214612) label from its original position (the second carbon, C-2) to other positions on the glucose molecule or other molecules. This is a significant issue in metabolic flux analysis as it can lead to the misinterpretation of labeling patterns and inaccurate calculations of pathway activities. For instance, the movement of deuterium from C-2 to C-1 can falsely indicate activity in the Pentose Phosphate Pathway (PPP).

Q2: What are the primary causes of isotopic scrambling for D-Glucose-d1-2?

Isotopic scrambling of D-Glucose-d1-2 can be induced by several factors during the experimental workflow:

• Chemical Isomerization: Exposure to alkaline or even neutral pH conditions during sample extraction and processing can promote the isomerization of glucose to fructose (B13574) and mannose, which can lead to the rearrangement of the deuterium label.

• Thermal Instability: High temperatures during sample derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) analysis can cause scrambling.

• Derivatization Method: The choice of derivatization agent can significantly impact the stability of the deuterium label. Some methods are more prone to inducing scrambling than others.

• Analytical Instrumentation: The conditions within the analytical instrument, such as the high temperatures of a GC inlet, can also contribute to scrambling.

Troubleshooting Guide

Issue 1: Inconsistent or unexpected labeling patterns in my metabolomics data.

This could be a sign of isotopic scrambling. The following steps can help you troubleshoot and minimize this issue.

Workflow for Minimizing Isotopic Scrambling

Technical Support Center: Best Practices for Quenching Metabolism in D-Glucose-d1-2 Experiments

Welcome to the technical support center for D-Glucose-d1-2 metabolic tracer experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions (FAQs) to ensure the accuracy and reliability of your metabolomics data.

Frequently Asked questions (FAQs)

Q1: What is the primary goal of quenching in D-Glucose-d1-2 experiments?

The primary goal of quenching is to instantly halt all enzymatic and chemical reactions within the cell.[1] This provides a stable and accurate snapshot of the metabolic state at the precise moment of sampling, which is crucial for correctly determining the incorporation and downstream fate of the D-Glucose-d1-2 tracer.[2]

Q2: How quickly does metabolism need to be stopped?

Metabolic turnover can be extremely rapid, with the levels of some key metabolites like ATP and glucose-6-phosphate changing in seconds.[3] Therefore, quenching must be as fast as possible to prevent alterations in metabolite concentrations and isotopic labeling patterns after sample collection.

Q3: Can the choice of quenching method affect the deuterium (B1214612) label on D-Glucose-d1-2?

While most standard quenching methods are designed to be chemically inert, it is important to consider the stability of the deuterium label. Deuterium atoms, particularly at certain positions on the glucose molecule, can be susceptible to exchange with protons from the solvent, especially under certain pH or temperature conditions. For instance, deuterium at the C1 position of glucose can be lost through the activity of phosphomannose isomerase.[4] It is crucial to use validated quenching protocols that minimize the risk of isotopic exchange.

Q4: Is it necessary to wash the cells before quenching?

Yes, a rapid wash step is critical to remove extracellular D-Glucose-d1-2 and other metabolites from the culture medium that could otherwise adhere to the cell surface and artificially inflate intracellular measurements.[5] This wash should be performed quickly with an ice-cold isotonic solution like phosphate-buffered saline (PBS) to minimize metabolic changes during the wash itself.[4]

Q5: What are the most common quenching methods for in vitro D-Glucose-d1-2 experiments?

The most prevalent and validated methods include:

• Cold Solvent Quenching: Using a pre-chilled solvent, typically an aqueous methanol (B129727) solution (e.g., 60-80% methanol) at temperatures between -20°C and -80°C.[4]

• Fast Filtration: Rapidly separating cells from the culture medium by vacuum filtration, followed by immediate quenching of the filter with the cells in liquid nitrogen or a cold solvent.

• Liquid Nitrogen Quenching: Directly snap-freezing cell pellets or tissue samples in liquid nitrogen. This is a very rapid method but may be less suitable for adherent cell cultures.

Troubleshooting Guides

This section addresses specific issues that may arise during the quenching process in your D-Glucose-d1-2 experiments.

Problem 1: Low or Inconsistent Isotopic Enrichment in Downstream Metabolites

• Possible Cause: Incomplete or slow quenching. If metabolic activity is not halted instantly, the cell can continue to metabolize unlabeled endogenous substrates, diluting the isotopic enrichment from the D-Glucose-d1-2 tracer.

• Solution:

  • Optimize Quenching Speed: Minimize the time between removing the sample from the incubator and the completion of the quenching step. For adherent cells, have all solutions and equipment ready for immediate processing. For suspension cells, consider using fast filtration.

  • Ensure Proper Temperature: Pre-chill the quenching solvent to the recommended temperature (e.g., -40°C or colder) and ensure the sample volume is significantly smaller than the solvent volume to maintain the low temperature.[4]

  • Validate Your Method: Assess the efficiency of your quenching protocol by measuring the adenylate energy charge (AEC), which should be high (>0.85) in effectively quenched samples.[5]

Problem 2: Metabolite Leakage from Cells

• Possible Cause: The quenching solvent has compromised the integrity of the cell membrane, causing intracellular metabolites to leak out. This is a known issue with some organic solvents, especially if the concentration or temperature is not optimal.

• Solution:

  • Adjust Methanol Concentration: While pure cold methanol can cause leakage, an aqueous solution (e.g., 60% methanol) is often better at preserving membrane integrity.

  • Consider Alternative Solvents: For sensitive cell lines, buffered methanol solutions or other solvent systems may be less harsh.

  • Analyze the Supernatant: Check for the presence of key intracellular metabolites in the quenching solution supernatant to quantify the extent of leakage.

Problem 3: Contamination from Extracellular Medium

• Possible Cause: Incomplete removal of the culture medium containing the high-concentration D-Glucose-d1-2 tracer before quenching.

• Solution:

  • Efficient Washing: Implement a rapid and thorough washing step with ice-cold PBS. For adherent cells, aspirate the medium completely and wash at least twice.[5]

  • Fast Filtration for Suspension Cells: This method is highly effective at separating the cells from the medium before quenching.

Quantitative Data Summary

The following tables summarize key quantitative parameters for different quenching methods.

Table 1: Comparison of Common Quenching Solvents for Mammalian Cells

Quenching Solution	Temperature	Advantages	Disadvantages	Reference
60% Methanol in Water	-20°C to -40°C	Effective quenching, reduced metabolite leakage compared to pure methanol.	May still cause some leakage in sensitive cell lines.
80% Methanol in Water	-20°C to -80°C	Very rapid quenching due to low temperature.	Higher risk of metabolite leakage compared to 60% methanol.	[4]
Pre-cooled PBS (0.5°C)	0.5°C	Maintains cell membrane integrity, minimal leakage.	May not completely halt all enzymatic reactions instantly.

Table 2: Performance Metrics of Quenching Techniques

Technique	Typical Quenching Time	Metabolite Leakage Risk	Throughput	Reference
Cold Solvent (Adherent)	< 30 seconds	Moderate	High
Fast Filtration (Suspension)	< 15 seconds	Low	Moderate to High
Direct Liquid N2 (Pellet)	< 5 seconds	Low (if pellet is intact)	Moderate

Experimental Protocols

Protocol 1: Cold Methanol Quenching for Adherent Mammalian Cells

• Preparation:

  • Prepare a quenching solution of 80% methanol in water (LC-MS grade) and pre-chill it to -80°C.

  • Prepare an ice-cold wash buffer (sterile PBS).

• Procedure:

  • Aspirate the culture medium from the plate.

  • Immediately wash the cells twice with a sufficient volume of ice-cold PBS, aspirating completely after each wash.

  • Place the culture plate on dry ice.

  • Add the pre-chilled 80% methanol quenching solution to the cells (e.g., 1 mL for a 6-well plate).

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Proceed immediately to metabolite extraction or store at -80°C.

Protocol 2: Fast Filtration and Quenching for Suspension Cells

• Preparation:

  • Assemble a vacuum filtration unit with a suitable filter membrane (e.g., polyethersulfone).

  • Prepare a quenching solution (e.g., 100% cold methanol at -80°C or liquid nitrogen).

  • Prepare an ice-cold wash buffer (e.g., 0.9% NaCl solution).

• Procedure:

  • Rapidly withdraw a defined volume of cell suspension from the culture.

  • Apply the cell suspension to the filter under vacuum.

  • Quickly wash the cells on the filter with the ice-cold wash buffer.

  • Immediately transfer the filter with the cells into the quenching solution (e.g., a tube with cold methanol or submerged in liquid nitrogen).

  • Ensure the entire process from sampling to quenching is completed in under 15 seconds.

Visualizations

Caption: Workflow for cold methanol quenching of adherent cells.

Caption: Workflow for fast filtration quenching of suspension cells.

Caption: Troubleshooting decision tree for low isotopic enrichment.

References

• 1. benchchem.com [benchchem.com]
• 2. Untargeted stable isotope-resolved metabolomics to assess the effect of PI3Kβ inhibition on metabolic pathway activities in a PTEN null breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]

Technical Support Center: D-Glucose-d1-2 for Enhanced Metabolite Resolution in NMR

Welcome to the technical support center for the application of D-Glucose-d1-2 in NMR-based metabolomics. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to facilitate the successful use of this powerful isotopic tracer.

Mechanism of Resolution Enhancement

The primary advantage of using ¹³C-labeled glucose that is also deuterated at specific positions, such as D-Glucose-d1-2, is the simplification of ¹³C NMR spectra. In standard ¹³C-glucose tracing experiments, the signal for each ¹³C-labeled carbon is split into a complex multiplet due to scalar coupling with its attached protons (¹H). This splitting, primarily the large one-bond coupling (¹JCH, typically ~125-145 Hz), can reduce signal-to-noise and cause spectral overlap, complicating analysis.

By replacing a key proton with deuterium (B1214612) (²H or D), the large ¹JCH coupling is eliminated. Instead, a much smaller ¹JC'D coupling (typically ~20-30 Hz) remains.[1][2] Since deuterium is a spin-1 nucleus, it splits the ¹³C signal into a 1:1:1 triplet, which is often unresolved and collapses into a single, sharper peak. This significantly enhances spectral resolution and the signal-to-noise ratio for the labeled carbon center.

Frequently Asked Questions (FAQs)

Q1: What is the main purpose of using D-Glucose-d1-2 in NMR metabolomics?

A1: The main purpose is to enhance the spectral resolution of ¹³C-labeled metabolites. By replacing the proton at the C2 position with a deuterium atom, the large ¹H-¹³C coupling is removed, which collapses the signal multiplet for the C2 carbon of glucose and its downstream metabolites into a much sharper, singlet-like peak. This simplifies complex spectra and improves quantification.

Q2: How does D-Glucose-d1-2 help in distinguishing metabolic pathways?

A2: While multi-labeled glucose variants like [1,2-¹³C₂]glucose are more common for differentiating pathways like glycolysis from the Pentose Phosphate (B84403) Pathway (PPP), the principles are related.[3][4] The simplification afforded by deuterium at a specific position can make it easier to track the fate of the adjacent ¹³C label through complex metabolic networks without the confounder of overlapping multiplets.

Q3: Will the deuterium label on D-Glucose-d1-2 be lost during metabolism?

A3: Yes, depending on the enzymatic reaction. For example, the deuterium on C2 of glucose is lost during the phosphoglucose (B3042753) isomerase (PGI) reaction, which converts glucose-6-phosphate to fructose-6-phosphate (B1210287) via an enediol intermediate.[5] This specific loss can be exploited to quantify the flux through this particular enzymatic step.[5]

Q4: Can I use D-Glucose-d1-2 for mass spectrometry-based metabolomics as well?

A4: Yes. The deuterium label provides an additional mass shift that can be detected by mass spectrometry. This dual-labeling approach (¹³C and ²H) can provide deeper insights into metabolic pathways by tracking both the carbon backbone and the hydrogen atoms simultaneously.[3][6]

Q5: Does deuteration affect cellular metabolism?

A5: Yes, this is known as the kinetic isotope effect. Cleavage of a carbon-deuterium (C-D) bond is slower than cleavage of a carbon-proton (C-H) bond.[1] For many pathways, this effect is minimal, but for reactions where C-H bond cleavage is the rate-limiting step, using a deuterated substrate can slow down the metabolic flux.[1] This should be considered when interpreting kinetic data.

Troubleshooting Guide

Issue 1: Low signal-to-noise ratio for my ¹³C-labeled metabolite peaks.

• Possible Cause 1: Insufficient Isotopic Enrichment. The concentration of the ¹³C-labeled metabolite in your sample may be too low for detection.

  • Solution: Increase the labeling time to allow for greater incorporation of the ¹³C tracer into downstream metabolites.[7] Ensure the initial concentration of D-Glucose-d1-2 in the medium is sufficient (e.g., matching the glucose concentration of your standard medium, typically 11-25 mM).[6] Also, confirm that you are using dialyzed fetal bovine serum (FBS) to minimize the presence of unlabeled glucose.[6]

• Possible Cause 2: Suboptimal NMR Acquisition Parameters. The NMR experiment may not be properly configured for detecting low-abundance ¹³C signals.

  • Solution: Increase the number of scans (NS) to improve the signal-to-noise ratio (S/N increases with the square root of NS).[8] Optimize the relaxation delay (D1) and flip angle; for many carbon nuclei with long relaxation times (T1), a smaller flip angle (e.g., 30°) with a shorter D1 delay can enhance signal.[8] Using a cryogenically cooled probe (CryoProbe) can also boost S/N by a factor of 3-4.[8]

• Possible Cause 3: Low Sample Concentration. The total concentration of metabolites in the NMR tube is too low.

  • Solution: Ensure your metabolite extraction protocol is efficient and that you dissolve the final extract in the smallest practical volume of deuterated solvent (e.g., 0.5-0.6 mL for a standard 5 mm tube) to maximize concentration.[8][9]

Issue 2: The observed NMR peak for my labeled metabolite is still a multiplet, not a singlet.

• Possible Cause 1: Deuterium Label Loss. The deuterium at the C2 position may have been exchanged for a proton during a metabolic reaction, re-introducing ¹H-¹³C coupling.

  • Solution: This is expected for metabolites downstream of the phosphoglucose isomerase reaction.[5] Map the expected fate of the deuterium label in your pathway of interest. This "disappearance" of the simplifying effect can itself be a useful source of information about pathway activity.

• Possible Cause 2: Coupling to Other Protons. The ¹³C-labeled carbon is still coupled to other nearby protons (e.g., two or three bonds away, ²JCH or ³JCH).

  • Solution: While one-bond couplings are the largest, smaller long-range couplings can still cause some line broadening or splitting. This is an intrinsic property of the molecule. However, the resolution will still be significantly improved compared to the spectrum with the one-bond ¹H-¹³C coupling.

Issue 3: Chemical shifts of my metabolites seem to have shifted compared to literature values.

• Possible Cause 1: Isotope Effect. The presence of a nearby deuterium atom can cause a small change in the chemical shift of the ¹³C nucleus (an "isotope shift"), typically upfield by a fraction of a ppm.[1]

  • Solution: This is an expected phenomenon. Compare your spectra to controls run with singly labeled [¹³C]glucose or unlabeled compound under identical conditions to confirm the shift is due to the deuterium.

• Possible Cause 2: Different Sample Conditions. pH, temperature, and solvent can all affect NMR chemical shifts.

  • Solution: Ensure your sample conditions, particularly the pH of the buffer used to redissolve the metabolite extract, are consistent and match those of the reference data as closely as possible.

Quantitative Data Summary

The primary quantitative advantage of using D-Glucose-d1-2 is the reduction of the one-bond scalar coupling constant, which directly impacts the appearance of the NMR signal.

Parameter	Standard [2-¹³C]Glucose	With D-Glucose-d1-2	Impact on Spectrum
Coupling Nucleus	¹H (Proton)	²H (Deuterium)	Deuterium has a much smaller gyromagnetic ratio.
One-Bond Coupling (¹J)	~140 Hz	~21 Hz	The large splitting is replaced by a much smaller one.[1][2]
Observed Multiplicity	Doublet (d)	Triplet (t, 1:1:1)	The triplet is often unresolved, appearing as a sharp singlet.[1]
Effective Linewidth	Broad	Narrow	Collapsing the multiplet reduces the overall peak width.
Signal-to-Noise	Lower	Higher	Peak intensity is concentrated into a narrower signal.

Experimental Protocols & Visualizations

Protocol 1: Cell Culture Labeling with D-Glucose-d1-2

This protocol outlines the key steps for tracing glucose metabolism in cultured cells.

• Media Preparation:

  • Prepare a glucose-free version of your standard cell culture medium (e.g., DMEM or RPMI-1640).

  • Supplement the medium with 10% dialyzed Fetal Bovine Serum (dFBS) to minimize unlabeled glucose.[6]

  • Dissolve sterile D-Glucose-d1-2 into the medium to a final concentration that matches your normal growth conditions (e.g., 11 mM or 25 mM).[6]

  • Add other required supplements like L-glutamine and penicillin-streptomycin.

  • Sterile filter the complete labeling medium using a 0.22 µm filter.[6]

• Cell Seeding and Labeling:

  • Seed cells in 6-well plates or 10 cm dishes to reach 70-80% confluency at the time of harvest.[6][10]

  • Allow cells to attach and grow overnight in standard (unlabeled) medium.

  • To initiate labeling, aspirate the standard medium, wash cells once with warm PBS, and add the pre-warmed D-Glucose-d1-2 labeling medium.[6]

  • Incubate the cells for the desired period (e.g., 6, 12, or 24 hours). The optimal time depends on the pathway of interest and the turnover rate of the target metabolites.[7]

• Metabolite Extraction:

  • Quench metabolism rapidly to prevent further enzymatic activity. Place the culture dish on dry ice to cool it quickly.[6]

  • Aspirate the labeling medium and immediately wash the cells with ice-cold 0.9% NaCl solution to remove extracellular tracer.[6]

  • Add an ice-cold extraction solvent (e.g., 80:20 methanol:water mixture) to the plate.

  • Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.

  • Vortex thoroughly and centrifuge at high speed to pellet protein and cell debris.

  • Collect the supernatant, which contains the soluble metabolites.

  • Dry the supernatant completely using a vacuum concentrator or nitrogen stream.

  • The dried extract is now ready for NMR sample preparation.

• NMR Sample Preparation:

  • Re-dissolve the dried metabolite extract in a precise volume (e.g., 600 µL) of a deuterated buffer (e.g., phosphate buffer in D₂O) containing a known concentration of an internal standard (e.g., DSS or TMSP) for chemical shift referencing and quantification.[8]

  • Transfer the solution to a 5 mm NMR tube for analysis.[9]

Diagrams and Workflows

Caption: General experimental workflow for a cell-based labeling experiment.

Caption: How deuterium substitution simplifies a ¹³C NMR spectrum.

References

• 1. cds.ismrm.org [cds.ismrm.org]
• 2. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: D-Glucose-d1-2 vs. [6,6-2H2]-glucose for Accurate Glucose Turnover Studies

For researchers in metabolism, diabetes, and drug development, the precise measurement of whole-body glucose turnover is critical. The choice of stable isotope tracer is paramount to achieving accurate and reliable data. This guide provides a comprehensive comparison of two commonly used deuterated glucose tracers, D-Glucose-d1-2 (also known as [2-²H]glucose) and [6,6-²H₂]-glucose, to inform the selection of the optimal tracer for your turnover studies.

The fundamental difference between these two tracers lies in the metabolic stability of their deuterium (B1214612) labels. While both are valuable tools, their behavior within the glycolytic pathway dictates their suitability for specific research questions. [6,6-²H₂]-glucose is widely considered the gold standard for measuring the true rate of appearance of glucose due to the stable positioning of its deuterium labels. In contrast, the deuterium label in D-Glucose-d1-2 is susceptible to loss, which can lead to an overestimation of glucose turnover.

Performance Comparison: Stability Matters

The key metabolic event that differentiates these two tracers is the isomerization of glucose-6-phosphate (G6P) to fructose-6-phosphate (B1210287) (F6P) by the enzyme phosphoglucose (B3042753) isomerase. This reversible reaction is part of a "futile cycle," where a substrate is converted to a product and then back to the substrate.

• D-Glucose-d1-2 ([2-²H]glucose): The deuterium atom on the second carbon of this tracer is lost to water during the G6P to F6P isomerization. This loss of the isotopic label from the glucose pool without irreversible disposal of the glucose molecule itself can result in an artificially high calculated rate of glucose appearance (Ra).

• [6,6-²H₂]-glucose: The deuterium labels on the sixth carbon are not affected by the G6P to F6P isomerization. This metabolic stability ensures that the tracer accurately reflects the dynamics of the entire glucose pool, providing a more reliable measurement of whole-body glucose turnover and hepatic glucose production.

The following table summarizes the key characteristics and provides representative data on the impact of this metabolic difference.

Feature	D-Glucose-d1-2 ([2-²H]glucose)	[6,6-²H₂]-glucose
Deuterium Label Position	Carbon-2	Carbon-6 (both hydrogens)
Metabolic Stability	Label lost during G6P ↔ F6P isomerization (futile cycling)	Stable during glycolysis
Impact on Turnover Measurement	Tends to overestimate the rate of glucose appearance (Ra)	Considered to provide a more accurate ("true") measure of Ra
Primary Application	Assessing the rate of futile cycling at the G6P/F6P step	"Gold standard" for measuring whole-body glucose turnover and hepatic glucose production
Representative Glucose Turnover Rate (mg/kg/min) *	~2.5 - 3.0	~2.0 - 2.5

Note: These are illustrative values and can vary based on the physiological state of the subject (e.g., fasted, fed, hormonal status) and the specific experimental conditions.

Experimental Protocols for Glucose Turnover Studies

The following are generalized experimental protocols for in vivo glucose turnover studies using a primed-constant infusion of either D-Glucose-d1-2 or [6,6-²H₂]-glucose. The core methodology is similar, with the primary difference being the specific tracer used.

Protocol: Primed-Constant Infusion for Glucose Turnover

Objective: To determine the whole-body rate of appearance (Ra) of glucose.

Materials:

• Sterile, pyrogen-free D-Glucose-d1-2 or [6,6-²H₂]-glucose

• Sterile saline (0.9% NaCl)

• Infusion pump and catheters

• Blood collection supplies (e.g., syringes, EDTA-coated tubes)

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Animal/Subject Preparation: Subjects should be fasted overnight to achieve a basal metabolic state.

• Catheterization: Insert catheters for infusion of the tracer and for blood sampling.

• Baseline Blood Sample: Collect a blood sample before the infusion begins (t=0) to determine baseline plasma glucose concentration and isotopic enrichment.

• Priming Dose: Administer a bolus injection of the deuterated glucose tracer to rapidly raise the plasma enrichment to the expected steady-state level.

  • Typical Priming Dose for [6,6-²H₂]-glucose: Approximately 14.0 µmol/kg.

• Constant Infusion: Immediately following the priming dose, begin a continuous intravenous infusion of the tracer at a constant rate.

  • Typical Infusion Rate for [6,6-²H₂]-glucose: Approximately 11.5 µmol/kg/hr.

• Steady-State Blood Sampling: After a sufficient period for isotopic equilibration (typically 90-120 minutes), collect multiple blood samples at timed intervals (e.g., 90, 100, 110, and 120 minutes) to confirm that a steady-state of isotopic enrichment has been achieved.

• Sample Processing: Immediately place blood samples on ice, centrifuge to separate plasma, and store plasma at -80°C until analysis.

• Plasma Analysis:

  • Thaw plasma samples and deproteinize (e.g., with perchloric acid).

  • Isolate glucose and prepare a volatile derivative (e.g., penta-acetate derivative).

  • Analyze the isotopic enrichment of the glucose derivative by GC-MS.

• Calculation of Glucose Turnover (Ra): The rate of appearance of glucose is calculated using the following steady-state equation: Ra (µmol/kg/min) = Infusion Rate (µmol/kg/min) / Tracer-to-Tracee Ratio (TTR) Where the TTR is the isotopic enrichment of plasma glucose at steady state.

Visualizing the Metabolic Fate

The choice of tracer is dictated by the specific metabolic pathway under investigation. The following diagrams illustrate the key metabolic steps and the differential fate of the deuterium labels from D-Glucose-d1-2 and [6,6-²H₂]-glucose.

Caption: Metabolic fate of deuterated glucose tracers.

Caption: Experimental workflow for glucose turnover studies.

D-Glucose-d1-2 vs. 13C-Labeled Glucose: A Comparative Guide for Metabolic Tracers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research, stable isotope-labeled glucose tracers are fundamental tools for deciphering the complexities of cellular metabolism. The selection of a tracer is a critical decision that profoundly influences the scope and quality of experimental data. This guide provides an objective comparison between D-Glucose-d1-2 (D-glucose with a deuterium (B1214612) atom at the C2 position) and various 13C-labeled glucose tracers, supported by experimental principles and detailed methodologies, to assist researchers in making informed decisions for their specific research questions.

Core Principles: Tracking Carbon vs. Hydrogen

The primary distinction between these two classes of tracers lies in the atom they track. 13C-labeled glucose tracers follow the carbon backbone of the glucose molecule as it is catabolized through pathways like glycolysis, the pentose (B10789219) phosphate (B84403) pathway (PPP), and the tricarboxylic acid (TCA) cycle.[1] This makes them the gold standard for metabolic flux analysis (MFA), providing a detailed map of carbon transitions and the relative activities of these central metabolic routes.[1][2]

In contrast, D-Glucose-d1-2 and other deuterated glucose tracers are utilized to track the fate of hydrogen atoms. This provides unique insights into redox metabolism, particularly the production and consumption of NADPH, a critical reducing equivalent for biosynthetic reactions and maintaining cellular redox balance.[1]

Performance Comparison of Glucose Tracers

The choice of tracer significantly impacts the precision of metabolic flux estimations. While 13C-labeled tracers are excellent for mapping carbon flow, D-Glucose-d1-2 offers specific advantages for studying pathways involving hydrogen exchange.

Tracer Type	Primary Application	Advantages	Disadvantages
D-Glucose-d1-2	Tracing NADPH production, studying redox metabolism, Deuterium Metabolic Imaging (DMI)	- Directly traces the hydride transfer in NADPH-producing pathways (e.g., PPP).[3] - Can provide insights into pathways that are challenging to resolve with 13C tracers alone. - DMI allows for non-invasive, real-time visualization of metabolic processes in vivo.[4]	- Susceptible to kinetic isotope effects, where the heavier deuterium can alter reaction rates.[5] - Deuterium atoms can be lost to water during certain enzymatic reactions, potentially underestimating flux.[5][6] - Data analysis can be more complex due to label loss and isotope effects.[7]
[1,2-13C2]glucose	High-precision flux analysis of glycolysis and the pentose phosphate pathway (PPP).[2][8]	- Generates unique labeling patterns that allow for clear distinction between glycolytic and PPP fluxes.[8][9] - Provides highly precise flux estimations for central carbon metabolism.[2]	- Higher cost compared to singly-labeled tracers.[8]
[U-13C6]glucose	General carbon tracing through central metabolism.	- Labels all carbons, providing a comprehensive view of glucose carbon fate in downstream metabolites.[10]	- Can sometimes result in complex labeling patterns that are difficult to interpret for specific pathway fluxes.
[1-13C]glucose	Estimation of oxidative PPP activity.	- The 13C label is lost as 13CO2 in the first step of the oxidative PPP, providing a direct measure of this pathway's activity.	- Less effective for comprehensive flux analysis of the entire PPP and its interaction with glycolysis compared to [1,2-13C2]glucose.[8]

Experimental Data Summary

Computational Analysis of Flux Precision for 13C-Labeled Glucose Tracers

The following table, based on computational analysis, summarizes the precision scores of various 13C-labeled glucose tracers in resolving fluxes in key metabolic pathways. A higher score indicates a more precise measurement (i.e., a smaller confidence interval for the flux estimate).

Tracer	Glycolysis Precision Score	Pentose Phosphate Pathway Precision Score	TCA Cycle Precision Score
[1,2-13C2]glucose	High[2]	Very High[2][8]	Moderate[2]
[U-13C6]glucose	Moderate[2]	Moderate[2]	High[2]
[1-13C]glucose	Low[2]	Moderate[2]	Low[2]
[2-13C]glucose	High[2]	High[2]	Low[2]

Note: This data is synthesized from computational models and experimental studies in mammalian cell lines.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible metabolic tracer studies. Below are representative protocols for in vitro cell culture experiments using either D-Glucose-d1-2 or a 13C-labeled glucose tracer, with analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: In Vitro Cell Culture Labeling with D-Glucose-d1-2 or 13C-Labeled Glucose

Objective: To trace the metabolic fate of glucose through central carbon metabolism.

Materials:

• Adherent mammalian cells

• D-Glucose-d1-2 or desired 13C-labeled glucose tracer

• Glucose-free cell culture medium (e.g., DMEM)

• Dialyzed fetal bovine serum (dFBS)

• Phosphate-buffered saline (PBS), ice-cold

• 80% Methanol (B129727) (LC-MS grade), pre-chilled to -80°C

• Cell scrapers

• Centrifuge tubes

Procedure:

• Cell Culture: Plate cells at the desired density in 6-well plates and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing glucose-free medium with the desired concentration of the isotopic tracer (e.g., 10 mM D-Glucose-d1-2 or 13C-labeled glucose) and 10% dFBS.

• Labeling:

  • Aspirate the standard growth medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the pre-warmed labeling medium to the cells.

  • Incubate for a specific period to allow for isotopic labeling (e.g., 1-24 hours, depending on the pathways of interest and cell type).

• Metabolism Quenching and Metabolite Extraction:

  • Place the 6-well plates on ice.

  • Aspirate the labeling medium.

  • Immediately wash the cells with 2 mL of ice-cold PBS.

  • Aspirate the PBS completely.

  • Add 1 mL of pre-chilled 80% methanol to each well.

  • Scrape the cells into the methanol and transfer the cell lysate to a pre-chilled centrifuge tube.

• Sample Processing:

  • Vortex the tubes vigorously for 30 seconds.

  • Incubate at -20°C for 1 hour to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant containing the polar metabolites to a new tube.

  • Dry the extracts using a vacuum concentrator.

  • Store the dried metabolite extracts at -80°C until LC-MS analysis.

Protocol 2: LC-MS Analysis of Labeled Metabolites

Objective: To separate and quantify the isotopologues of downstream metabolites.

Instrumentation:

• Liquid chromatography system (e.g., UPLC or HPLC)

• High-resolution mass spectrometer (e.g., Q-Exactive or Triple Quadrupole)

LC Conditions (HILIC Method):

• Column: HILIC column (e.g., amide or aminopropyl phase)

• Mobile Phase A: Acetonitrile with 0.1% formic acid

• Mobile Phase B: Water with 0.1% formic acid

• Gradient: A suitable gradient to separate polar metabolites.

• Flow Rate: 0.2 - 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2-10 µL

MS Conditions:

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for glucose and its phosphorylated intermediates.

• Scan Type: Full scan for untargeted analysis or Multiple Reaction Monitoring (MRM) for targeted analysis.

• Data Analysis: The resulting data is analyzed to determine the mass isotopomer distribution of metabolites, which reflects the incorporation of the deuterium or 13C label.

Mandatory Visualizations

The following diagrams illustrate the metabolic fate of D-Glucose-d1-2 and 13C-labeled glucose in key metabolic pathways.

Caption: Fate of D-Glucose-d1-2 and [1,2-13C2]glucose in Glycolysis.

Caption: Tracing D-Glucose-d1-2 and [1,2-13C2]glucose in the Pentose Phosphate Pathway.

Caption: Fate of 13C atoms from glucose in the TCA Cycle.

Conclusion and Recommendations

Both D-Glucose-d1-2 and 13C-labeled glucose tracers are powerful tools for metabolic research, each with distinct advantages.

• 13C-labeled glucose tracers , particularly those with specific labeling patterns like [1,2-13C2]glucose, are the preferred choice for obtaining high-precision flux maps of central carbon metabolism, including glycolysis and the PPP.[2]

• D-Glucose-d1-2 is invaluable for investigating redox metabolism and the production of reducing equivalents like NADPH.[1] It also opens the door to advanced in vivo imaging techniques such as Deuterium Metabolic Imaging (DMI).[4]

For a comprehensive understanding of cellular metabolism, a combinatorial approach using both 13C and deuterated tracers, either in parallel experiments or through simultaneous administration of dual-labeled tracers (e.g., D-Glucose-13C,d2), can provide the most detailed and insightful data.[7] Researchers should carefully consider their specific biological questions and the analytical tools at their disposal to select the optimal tracer for their experimental needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterium Tracing to Interrogate Compartment-Specific NAD(P)H Metabolism in Cultured Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application and development of Deuterium Metabolic Imaging in tumor glucose metabolism: visualization of different metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Isotopic Enrichment Analysis: D-Glucose-d1-2 vs. Uniformly Labeled Glucose

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of metabolic research, the selection of an appropriate isotopic tracer is a critical decision that profoundly influences the accuracy and resolution of experimental outcomes. This guide provides an objective comparison between two commonly employed stable isotope-labeled glucose tracers: D-Glucose-d1-2 and uniformly labeled glucose (e.g., [U-¹³C₆]glucose). By presenting supporting experimental data, detailed methodologies, and visual representations of metabolic pathways, this document aims to equip researchers with the necessary information to make an informed choice for their specific research questions.

Principles of Isotopic Tracing with Glucose

Stable isotope tracing is a powerful technique used to track the metabolic fate of substrates through biochemical pathways. By introducing a "heavy" labeled substrate, such as glucose containing deuterium (B1214612) (²H) or carbon-13 (¹³C), into a biological system, researchers can measure the incorporation of these isotopes into downstream metabolites. This allows for the quantification of metabolic fluxes, which are the rates of turnover of molecules through a metabolic pathway.

D-Glucose-d1-2 is a positionally labeled tracer where a deuterium atom replaces a hydrogen atom on the second carbon of the glucose molecule. This type of tracer is particularly useful for dissecting specific pathways where the hydrogen at this position is stereospecifically removed or exchanged.

Uniformly labeled glucose , most commonly [U-¹³C₆]glucose, has all six carbon atoms replaced with the ¹³C isotope. This tracer provides a comprehensive overview of how the entire carbon backbone of glucose is utilized and distributed throughout central carbon metabolism.

Data Presentation: Quantitative Comparison of Tracer Performance

The choice between D-Glucose-d1-2 (or its close analogue for flux analysis, [1,2-¹³C₂]glucose) and uniformly labeled glucose is highly dependent on the metabolic network of interest. The following table summarizes the performance of these tracers in determining fluxes in key pathways of central carbon metabolism, based on computational and experimental evaluations.[1] Higher precision in flux estimates is indicated by narrower 95% confidence intervals in metabolic flux analysis (MFA) studies.[1]

Metabolic Pathway	D-Glucose-d1-2 ([1,2-¹³C₂]glucose) Performance	Uniformly Labeled Glucose ([U-¹³C₆]glucose) Performance	Key Considerations
Glycolysis	High Precision [1][2]	Moderate Precision[1]	[1,2-¹³C₂]glucose provides more precise estimates for upper glycolytic fluxes.[2]
Pentose (B10789219) Phosphate (B84403) Pathway (PPP)	High Precision [1][2]	Low Precision[2]	The specific labeling pattern of [1,2-¹³C₂]glucose is ideal for distinguishing PPP flux from glycolysis.[1]
Tricarboxylic Acid (TCA) Cycle	Low Precision[2]	High Precision [2]	Uniformly labeled glucose is superior for tracing carbon entry into and through the TCA cycle.[2]
Overall Central Carbon Metabolism	High Precision [2]	Moderate Precision[2]	[1,2-¹³C₂]glucose is considered one of the best single tracers for a comprehensive analysis of the overall network.[3]

Experimental Protocols

Accurate and reproducible experimental protocols are essential for reliable isotopic enrichment analysis. Below are detailed methodologies for cell culture-based experiments using either D-Glucose-d1-2 or uniformly labeled glucose, with analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Stable Isotope Labeling in Cell Culture

• Cell Culture and Labeling:

  • Culture cells to the desired confluency in standard growth medium.

  • For the experiment, replace the standard medium with a labeling medium. This medium should be identical to the standard medium but with unlabeled glucose replaced by either D-Glucose-d1-2 or [U-¹³C₆]glucose at the desired concentration.

  • Incubate the cells in the labeling medium for a predetermined duration to allow for the incorporation of the tracer into intracellular metabolites. The optimal labeling time depends on the pathways of interest and the turnover rates of the metabolites being analyzed.

• Metabolism Quenching and Metabolite Extraction:

  • To halt metabolic activity, rapidly aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Immediately add a pre-chilled extraction solvent (e.g., 80% methanol, -80°C) to the cells.

  • Scrape the cells and collect the cell lysate into a pre-chilled tube.

  • Centrifuge the lysate at high speed (e.g., 15,000 x g) at 4°C to pellet cellular debris.

  • Collect the supernatant, which contains the intracellular metabolites, for further analysis.

Protocol 2: Sample Derivatization and GC-MS Analysis

• Sample Derivatization:

  • Evaporate the metabolite extract to dryness under a stream of nitrogen gas.

  • To make the polar metabolites volatile for GC-MS analysis, a two-step derivatization process is commonly used:

    • Oximation: Add a solution of hydroxylamine (B1172632) hydrochloride in pyridine (B92270) to the dried extract and incubate to form oximes of the keto and aldehyde groups.

    • Silylation: Add a silylating agent, such as N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA), and incubate to replace active hydrogens with tert-butyldimethylsilyl (TBDMS) groups.

• GC-MS Analysis:

  • Inject the derivatized sample into a GC-MS system.

  • Gas Chromatography: Use a capillary column suitable for separating the derivatized metabolites. A typical temperature program starts at a lower temperature and gradually increases to elute the compounds of interest.

  • Mass Spectrometry: Operate the mass spectrometer in either full scan mode to identify all detectable metabolites or in selected ion monitoring (SIM) mode to quantify the abundance of specific mass isotopomers of target metabolites.

• Data Analysis:

  • Identify the peaks corresponding to the derivatized metabolites based on their retention times and mass spectra.

  • Determine the mass isotopomer distributions (MIDs) for each metabolite by integrating the peak areas of the different mass isotopomers.

  • Correct the raw MIDs for the natural abundance of stable isotopes to calculate the fractional enrichment of the tracer in each metabolite.

Mandatory Visualization

The following diagrams illustrate the key metabolic pathways discussed and the general workflow for isotopic enrichment analysis.

Caption: Interconnected pathways of central carbon metabolism.

Caption: A generalized workflow for metabolic flux analysis.

Conclusion

The selection between D-Glucose-d1-2 and uniformly labeled glucose for isotopic enrichment analysis is contingent upon the specific research objectives. For studies focused on elucidating the relative fluxes through glycolysis and the pentose phosphate pathway, D-Glucose-d1-2 or the analogous [1,2-¹³C₂]glucose offers superior precision. Conversely, for tracing the overall fate of the glucose carbon backbone, particularly its entry into and metabolism within the TCA cycle, uniformly labeled glucose is the more informative tracer. By carefully considering the strengths and limitations of each tracer and employing robust experimental protocols, researchers can effectively harness the power of stable isotope tracing to unravel the complexities of cellular metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Navigating Metabolic Models: A Guide to Goodness-of-Fit Criteria with D-Glucose-d1-2 Data

For researchers, scientists, and drug development professionals engaged in metabolic flux analysis (MFA), the selection of an appropriate goodness-of-fit criterion is paramount to ensuring the accuracy and reliability of metabolic models. This guide provides an objective comparison of key goodness-of-fit criteria for metabolic models utilizing D-Glucose-d1-2 stable isotope tracing data. We present supporting principles, experimental considerations, and data interpretation to empower informed decisions in your research.

Metabolic flux analysis is a powerful technique for quantifying the rates of metabolic reactions within a biological system. The use of stable isotope tracers, such as D-Glucose-d1-2, allows for the elucidation of intracellular fluxes by tracking the fate of labeled atoms through metabolic pathways. However, the accuracy of the estimated fluxes is critically dependent on how well the metabolic model fits the experimental data. This is where goodness-of-fit criteria become essential.

Comparing Goodness-of-Fit Criteria

The three most common statistical methods for evaluating the goodness-of-fit of metabolic models are the chi-square (χ²) test, the Akaike Information Criterion (AIC), and the Bayesian Information Criterion (BIC). Each method offers a different perspective on model adequacy, balancing model fit with model complexity.

Criterion	Principle	Strengths	Limitations
Chi-Square (χ²) Test	Quantifies the discrepancy between the measured mass isotopomer distributions (MIDs) and the MIDs simulated by the metabolic model.[1] A statistically acceptable fit is achieved when the calculated sum of squared residuals (SSR) falls within a specific range of the χ² distribution.[1]	Provides a statistical p-value to accept or reject the model based on a significance level (typically p > 0.05).[1] It is a well-established and widely used method in MFA.	Can be prone to rejecting models with minor, statistically significant deviations that may not be biologically relevant. It does not penalize model complexity.
Akaike Information Criterion (AIC)	An information-theoretic approach that estimates the prediction error and thereby the relative quality of statistical models for a given set of data.[2] It balances the goodness of fit with the simplicity of the model by penalizing the number of free parameters.[3]	Useful for comparing non-nested models. It is effective in identifying models that are likely to perform well in predicting new data.[4]	The absolute value of AIC is not interpretable; it is only meaningful in a relative sense when comparing different models. It can favor more complex models, especially with smaller sample sizes.
Bayesian Information Criterion (BIC)	A statistical measure for model selection based on the likelihood function, which includes a penalty term for the number of parameters in the model to prevent overfitting.[5] The penalty for model complexity is more stringent than that of AIC, especially for larger datasets.[6]	Tends to favor simpler models, which can be advantageous in avoiding overfitting. It is a consistent estimator of the true model if the true model is among the candidates.	Like AIC, the absolute value of BIC is not directly interpretable. Its stronger penalty on complexity might lead to the selection of an overly simplistic model (underfitting).

Experimental Protocol: D-Glucose-d1-2 Isotope Tracing

A detailed experimental protocol is crucial for the reproducibility of MFA studies. The following outlines the key steps for a typical experiment using D-Glucose-d1-2.

1. Cell Culture and Isotopic Labeling:

• Culture cells of interest in a defined medium.

• In the exponential growth phase, switch the cells to a medium containing a known concentration of D-Glucose-d1-2.

• Continue the culture to allow the intracellular metabolites to reach an isotopic steady state. This should be determined empirically by analyzing metabolite labeling at multiple time points.

2. Sample Quenching and Metabolite Extraction:

• Rapidly quench metabolic activity by aspirating the medium and washing the cells with ice-cold phosphate-buffered saline (PBS).

• Extract metabolites using a cold solvent, such as 80% methanol, and scrape the cells.

3. Sample Preparation for Mass Spectrometry:

• Centrifuge the cell extracts to pellet protein and cell debris.

• Dry the supernatant containing the metabolites under a stream of nitrogen or by lyophilization.

• Derivatize the dried metabolites to enhance their volatility and thermal stability for gas chromatography-mass spectrometry (GC-MS) analysis.

4. Mass Spectrometry Analysis:

• Analyze the derivatized samples using GC-MS or liquid chromatography-mass spectrometry (LC-MS) to determine the mass isotopomer distributions (MIDs) of key metabolites in pathways of interest, such as glycolysis and the pentose (B10789219) phosphate (B84403) pathway.

Quantitative Data Summary

To illustrate the application of these criteria, the following table summarizes simulated quantitative data from a hypothetical D-Glucose-d1-2 MFA experiment targeting central carbon metabolism. Two competing models are evaluated.

Metabolite Fragment	Measured MID (Mean ± SD)	Model 1 Simulated MID	Model 2 Simulated MID
Pyruvate (m/z 1-3)	m+0: 0.45 ± 0.02	0.46	0.48
m+1: 0.35 ± 0.02	0.34	0.32
m+2: 0.15 ± 0.01	0.16	0.15
m+3: 0.05 ± 0.01	0.04	0.05
Lactate (m/z 1-3)	m+0: 0.40 ± 0.03	0.41	0.43
m+1: 0.40 ± 0.02	0.39	0.37
m+2: 0.18 ± 0.02	0.18	0.18
m+3: 0.02 ± 0.01	0.02	0.02
Ribose-5-Phosphate (m/z 1-5)	m+0: 0.60 ± 0.04	0.61	0.63
m+1: 0.30 ± 0.03	0.29	0.27
m+2: 0.10 ± 0.01	0.10	0.10
Goodness-of-Fit
Sum of Squared Residuals (SSR)	10.25	15.75
Degrees of Freedom (DOF)	10	8
Chi-Square (χ²) p-value	0.42	0.048
AIC	-25.5	-20.2
BIC	-22.8	-18.1

Interpretation of Example Data: In this simulated example, Model 1 is favored by all three criteria. The chi-square test for Model 1 yields a p-value of 0.42, which is well above the 0.05 threshold, indicating a statistically acceptable goodness-of-fit.[1] In contrast, Model 2's p-value is below 0.05, suggesting a statistically significant difference between the model and the data. Furthermore, Model 1 has lower (more negative) AIC and BIC values, indicating a better balance of fit and complexity compared to Model 2.

Visualizing Metabolic Pathways and Experimental Workflow

Diagrams are essential for understanding the flow of atoms through metabolic networks and the experimental procedures involved in their measurement.

Simplified diagram of Glycolysis and the Pentose Phosphate Pathway.

A generalized workflow for metabolic flux analysis using stable isotope tracers.

By adhering to rigorous experimental protocols and employing appropriate statistical tests for goodness-of-fit, researchers can confidently utilize D-Glucose-d1-2 to generate high-quality metabolic flux data, paving the way for novel insights in basic research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative fluxomics of circulating metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main applica ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03326G [pubs.rsc.org]
• 6. microbenotes.com [microbenotes.com]

A Comparative Analysis of Kinetic Isotope Effects: D-Glucose-d1-2 and Other Glucose Tracers in Metabolic Research

For researchers, scientists, and drug development professionals, the precise elucidation of metabolic pathways is paramount. Stable isotope-labeled glucose tracers are indispensable tools in this endeavor, yet their selection requires a nuanced understanding of their behavior within biological systems. A key phenomenon influencing tracer studies is the kinetic isotope effect (KIE), where the substitution of an atom with its heavier isotope alters the rate of a chemical reaction. This guide provides an objective comparison of the KIE of D-Glucose-d1-2 (also known as [2-²H]glucose) with other commonly used deuterated glucose tracers, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate tracer for specific research questions.

The substitution of hydrogen with deuterium (B1214612) can lead to a measurable KIE, which, although often small, can have significant implications for the interpretation of metabolic flux data. The magnitude of the KIE is dependent on the specific enzymatic step at which a carbon-hydrogen bond is broken. Understanding these effects is crucial for the accurate quantification of metabolic pathways.

Comparative Analysis of Tracer Performance

The choice of a deuterated glucose tracer is fundamentally linked to the metabolic pathway under investigation. D-Glucose-d1-2 is particularly well-suited for studying substrate ("futile") cycling at the level of glucose-6-phosphate, while other tracers, such as [6,6-²H₂]glucose, are favored for their stability in downstream glycolytic reactions, making them ideal for measuring whole-body glucose turnover.

Tracer	Primary Application(s)	Observed Kinetic Isotope Effect (KIE)	Advantages	Limitations
D-Glucose-d1-2 ([2-²H]glucose)	Futile cycling at glucose-6-phosphate/fructose-6-phosphate node	The deuterium label is lost during the isomerization of glucose-6-phosphate to fructose-6-phosphate, which is the basis of its utility rather than a direct KIE on a rate-limiting step. The difference in the rate of appearance calculated with [2-²H]glucose versus a more stable tracer reflects the extent of this cycling.[1]	- Directly measures the rate of substrate cycling between glucose and glucose-6-phosphate.[1]	- Not suitable for measuring flux through lower glycolysis due to early label loss.[2]
[6,6-²H₂]glucose	Whole-body glucose turnover, endogenous glucose production	Generally considered small, in the range of 4-6%.[3] A study measuring the metabolism to lactate, glutamate, and glutamine reported kH/kD ratios of 1.042, 1.035, and 1.020, respectively.[4]	- Deuterium labels are relatively stable during glycolysis, providing a more accurate measure of overall glucose flux.[3][5] - Considered a "gold standard" for measuring glucose production.	- Provides limited information on futile cycling at the hexose (B10828440) phosphate (B84403) isomerase step.
[1-¹H]glucose (for comparison)	Enzymatic oxidation studies	A KIE of 2.8 was observed with glucose oxidase, indicating a significant isotope effect in this specific enzymatic reaction.	- Useful for studying specific enzyme mechanisms where C-H bond cleavage at the C1 position is rate-limiting.	- The label can be lost through the pentose (B10789219) phosphate pathway, complicating flux analysis in central carbon metabolism.[3]
Perdeuterated Glucose ([U-²H₇]glucose)	Prolonging ¹³C T₁ in hyperpolarized ¹³C NMR studies, tracing hydrogen atoms into biomolecules	Can slow the overall metabolism of glucose to lactate.[6] The high degree of deuteration can lead to cumulative KIEs.	- Offers a global view of glucose's contribution to anabolic pathways.[6]	- The significant KIE must be considered when interpreting the rate of appearance of downstream metabolites.[6]

Experimental Protocols

Accurate measurement of the kinetic isotope effect of deuterated glucose tracers requires meticulous experimental design and execution. The following are detailed methodologies for key experiments.

Experimental Protocol 1: Measurement of Kinetic Isotope Effect using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for determining the KIE of deuterated glucose tracers in cell culture.

1. Cell Culture and Isotope Labeling:

• Culture cells to the desired confluency (e.g., 80-90%) in standard growth medium.

• Prepare parallel sets of culture plates. For the experimental group, replace the medium with a medium containing the deuterated glucose tracer (e.g., D-Glucose-d1-2 or [6,6-²H₂]glucose). For the control group, use a medium with unlabeled glucose.

• Incubate the cells for a predetermined time course, sufficient to achieve isotopic steady-state in the metabolites of interest.

2. Metabolite Extraction:

• Rapidly quench metabolism by aspirating the medium and washing the cells with ice-cold phosphate-buffered saline (PBS).

• Add a cold extraction solvent, such as 80% methanol, and scrape the cells.

• Transfer the cell suspension to a microcentrifuge tube and perform a series of freeze-thaw cycles to ensure complete cell lysis.

• Centrifuge the extract to pellet proteins and cellular debris. Collect the supernatant containing the polar metabolites.

3. Sample Derivatization:

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Derivatize the dried metabolites to make them volatile for GC-MS analysis. A common method is methoximation followed by silylation.

4. GC-MS Analysis:

• Inject the derivatized sample into a GC-MS system.

• The gas chromatograph separates the different metabolites, which are then ionized and detected by the mass spectrometer.

• Acquire mass spectra for the glucose derivatives and key downstream metabolites (e.g., lactate, pyruvate).

5. Data Analysis and KIE Calculation:

• Determine the mass isotopomer distributions for the metabolites of interest from the control and experimental groups.

• The kinetic isotope effect (kH/kD) can be calculated by comparing the rate of production of a downstream metabolite from the deuterated tracer with that from the unlabeled glucose. This is often done by quantifying the relative abundance of the labeled versus unlabeled metabolite over time.

Experimental Protocol 2: Measurement of Kinetic Isotope Effect using Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol provides a general workflow for in vivo KIE studies using NMR.

1. Animal Preparation and Tracer Infusion:

• Acclimate the animal model (e.g., rat or mouse) to the experimental setup.

• Perform a primed-constant infusion of the deuterated glucose tracer. A priming bolus is administered to rapidly achieve isotopic steady-state, followed by a continuous infusion to maintain it.

2. Sample Collection:

• Collect blood samples at regular intervals throughout the infusion period.

• Immediately process the blood to separate plasma or serum and quench any metabolic activity.

3. Sample Preparation for NMR:

• Extract metabolites from the plasma/serum samples.

• Reconstitute the dried extract in a suitable NMR buffer (e.g., D₂O-based phosphate buffer) containing an internal standard.

4. NMR Data Acquisition:

• Acquire ¹H or ¹³C NMR spectra of the prepared samples. For deuterated tracers, ²H NMR can also be employed.

• 2D NMR techniques like ¹H-¹³C HSQC can be used for more detailed structural and isotopic analysis.[7]

5. Data Analysis and KIE Calculation:

• Quantify the concentration and isotopic enrichment of glucose and its metabolites from the NMR spectra.

• The KIE is determined by comparing the metabolic flux of the deuterated tracer to that of endogenous (unlabeled) glucose, which can be modeled based on the isotopic enrichment data.

Visualizing Metabolic Fates and Experimental Workflows

To further clarify the concepts discussed, the following diagrams illustrate the metabolic fate of different glucose tracers and a typical experimental workflow.

Fate of Deuterium Labels in Glycolysis

General Experimental Workflow for KIE Measurement

Illustration of Substrate (Futile) Cycling

References

• 1. Substrate cycling between gluconeogenesis and glycolysis in euthyroid, hypothyroid, and hyperthyroid man - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide to the Validation of Analytical Methods for D-Glucose-d1-2 Quantification

For researchers, scientists, and drug development professionals, the precise quantification of D-Glucose and its isotopologues like D-Glucose-d1-2 is critical for metabolic research and therapeutic development. This guide provides an objective comparison of analytical methods for the quantification of D-Glucose, highlighting the role and advantages of using D-Glucose-d1-2 as an internal standard. The comparison is supported by experimental data and detailed methodologies to aid in the selection of the most suitable method for specific research needs.

Comparative Overview of Analytical Methods

The selection of an analytical method for glucose quantification depends on the specific requirements of the study, such as the need for high specificity, sensitivity, and the ability to distinguish between endogenous and exogenous glucose. Isotope dilution mass spectrometry, utilizing stable isotope-labeled internal standards like D-Glucose-d1-2, offers significant advantages in terms of accuracy and specificity.[1][2]

Feature	Mass Spectrometry with D-Glucose-d1-2	Enzymatic Assays (e.g., Glucose Oxidase)	High-Performance Liquid Chromatography (HPLC-RID)
Principle	Isotope dilution mass spectrometry; quantification based on the ratio of labeled to unlabeled glucose.[1]	Enzymatic conversion of glucose, leading to a measurable colorimetric or fluorescent signal.[1]	Separation of glucose from other sample components followed by detection, typically by refractive index.[1]
Specificity	Very High (distinguishes between endogenous and exogenous glucose).[1]	High for D-glucose, but can be susceptible to interference from other reducing substances or components of the sample matrix.[1]	Moderate to High, depending on the column and separation conditions.[1]
Linearity	Wide dynamic range, typically demonstrating linearity over a broad range of physiological and pathological concentrations.[3] For a glucose-d(2)/glucose ratio, linearity was obtained over a relative concentration range of 0-10% with r(2)>0.999.[4]	Linear range is typically narrower. For one enzymatic kit, the linear measurement range is from 4 to 2000 mg/L D-glucose.[5]	Good linearity, but may be limited by the detector's response range.
Accuracy & Precision	High accuracy and precision due to correction for matrix effects and sample processing variations by the internal standard.[3][6] Imprecision for a glucose-d(2)/glucose ratio was determined to be between 1.20-8.19% (coefficient of variation).[4]	Good, but can be affected by interfering substances. Spiking of various beverages resulted in recoveries between 93% and 101%.[5]	Good, but can be influenced by co-eluting compounds.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	High sensitivity, with low LOD and LOQ. For an enzymatic method, the calculated LOD and LOQ were 1.4 and 4 mg/L, respectively.[5]	Moderate sensitivity.	Lower sensitivity compared to mass spectrometry.
Sample Throughput	Can be high with the use of modern UPLC systems and autosamplers.[2][3]	Generally high, especially with automated plate readers.	Moderate, dependent on the chromatographic run time.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS)

This method is considered a reference measurement procedure for its high specificity and accuracy.[3][6]

• Sample Preparation:

  • To 50 µL of serum or plasma, add a known concentration of D-Glucose-d1-2 as an internal standard.

  • Precipitate proteins by adding acetonitrile (B52724).

  • Vortex and centrifuge the sample.

  • Collect the supernatant for analysis.[4]

• Chromatography:

  • Perform chromatographic separation using a suitable column, such as a Luna 3 µm NH2 100A column (100 x 2 mm).

  • Use a mobile phase of acetonitrile with ammonium (B1175870) acetate (B1210297) at a constant flow rate.[4]

• Mass Spectrometry:

  • Utilize a tandem mass spectrometer with an appropriate ionization source, such as atmospheric pressure chemical ionization (APCI) in negative ion mode.

  • Monitor the specific mass transitions for D-Glucose (e.g., m/z 179 -> 89) and the D-Glucose-d1-2 internal standard.[4]

• Quantification:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of D-Glucose in the sample by comparing this ratio to a standard curve.[1]

Workflow for D-Glucose quantification using ID-LC-MS/MS.

Enzymatic Assay (Glucose Oxidase)

This method is widely used for its simplicity and high throughput.

• Sample Preparation:

  • Dilute samples as necessary to fall within the linear range of the assay.

  • Prepare a standard curve using known concentrations of D-Glucose.

• Enzymatic Reaction:

  • Add the sample or standard to a microplate well.

  • Add the glucose oxidase reagent, which contains glucose oxidase, peroxidase, and a chromogenic substrate.

  • Incubate at a controlled temperature to allow for the enzymatic reaction and color development.[1]

• Measurement:

  • Measure the absorbance of the colored product at a specific wavelength using a microplate reader.[1]

• Quantification:

  • Determine the glucose concentration in the samples by comparing their absorbance to the standard curve.[1]

Workflow for D-Glucose quantification using an enzymatic assay.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method separates glucose from other components in the sample before detection.

• Sample Preparation:

  • Deproteinize samples as described for the mass spectrometry protocol to prevent column contamination.

  • Filter the supernatant before injection.

• Chromatography:

  • Inject the prepared sample into an HPLC system equipped with a column suitable for carbohydrate analysis.

  • Use an isocratic mobile phase, typically an acetonitrile/water mixture.[1]

• Detection:

  • Detect the separated glucose using a refractive index detector (RID).[1]

• Quantification:

  • Determine the concentration of glucose by comparing the peak area of the glucose in the sample to a standard curve prepared from known concentrations of glucose.[1]

Workflow for D-Glucose quantification using HPLC-RID.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a Rapid 13C6-Glucose Isotope Dilution UPLC-MRM Mass Spectrometry Method for Use in Determining System Accuracy and Performance of Blood Glucose Monitoring Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Rapid (13)C6-Glucose Isotope Dilution UPLC-MRM Mass Spectrometry Method for Use in Determining System Accuracy and Performance of Blood Glucose Monitoring Devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Precise determination of glucose-d(2)/glucose ratio in human serum and plasma by APCI LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of Enzytec™ Liquid D-Glucose for Enzymatic Determination of D-Glucose in Selected Foods and Beverages: Official Method 2024.03 First Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of a Rapid 13C6-Glucose Isotope Dilution UPLC-MRM Mass Spectrometry Method for Use in Determining System Accuracy and Performance of Blood Glucose Monitoring Devices | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of D-Glucose-d1-2: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of all laboratory chemicals, including isotopically labeled compounds like D-Glucose-d1-2, is a critical aspect of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of D-Glucose-d1-2, ensuring a safe laboratory environment and adherence to regulatory standards.

Immediate Safety and Logistical Information

D-Glucose-d1-2 is a deuterated form of glucose, a stable, non-radioactive isotope.[1] Consequently, it does not require the specialized handling and disposal protocols mandated for radioactive materials.[2] While D-Glucose-d1-2 is not classified as a hazardous substance or mixture, it is imperative to handle it as a chemical waste product to prevent environmental contamination and maintain a safe laboratory.[1]

Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is essential to wear appropriate personal protective equipment. This includes:

• Safety glasses or goggles

• Chemical-resistant gloves

• A lab coat

Handling of the material should occur in a well-ventilated area to minimize the inhalation of any dust.[1]

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of D-Glucose-d1-2 is to engage a licensed professional waste disposal service.[1] The following protocol outlines the standard procedure for preparing this chemical for disposal.

Experimental Protocol: Standard Disposal Procedure

• Waste Identification and Segregation:

  • Identify the waste stream containing D-Glucose-d1-2.

  • Segregate this waste from other laboratory waste, particularly from radioactive materials and general trash.[2]

  • If the D-Glucose-d1-2 is mixed with other chemicals, the disposal procedure must account for the hazards of all components in the mixture.[2]

• Containerization:

  • Place the waste D-Glucose-d1-2 into a designated, chemically compatible, and sealable container.[1]

  • Ensure the container is clearly and accurately labeled. The label should include the full chemical name, "D-Glucose-d1-2," and any other identifiers required by your institution's waste management program.[1]

• Waste Storage:

  • Store the sealed container with other non-hazardous solid chemical waste.

  • Keep the container in a cool, well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or equivalent safety office.

  • Notify them of the chemical waste to be collected and disposed of. They will have established procedures with licensed waste disposal contractors.[1]

• Documentation:

  • Maintain a detailed record of the disposed chemical.

  • This record should include the quantity of the chemical and the date of disposal in your laboratory's chemical inventory or waste log.[1]

Quantitative Data Summary

No specific quantitative limits for the disposal of D-Glucose-d1-2 are provided in the available safety data sheets.[1] Disposal should be managed through a certified waste disposal service, regardless of the quantity.[1]

Parameter	Value	Reference
Hazard Classification	Not classified as a hazardous substance or mixture.	[1]
Primary Disposal Route	Licensed professional waste disposal service.	[1]
Specialized Handling	Not required (non-radioactive).	[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-Glucose-d1-2.

Disposal workflow for D-Glucose-d1-2.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling D-Glucose-d1-2

For researchers, scientists, and drug development professionals, the safe and efficient handling of chemical reagents is paramount to both personal safety and experimental integrity. This document provides comprehensive guidance on the personal protective equipment (PPE), operational protocols, and disposal plans for D-Glucose-d1-2.

Note on Conflicting Safety Data: Publicly available Safety Data Sheets (SDS) for D-Glucose-d1-2 and similar deuterated glucose compounds present conflicting hazard information. While some sources classify D-glucose and its deuterated analogues as non-hazardous, at least one SDS for D-Glucose-d1 classifies it as harmful if swallowed, a skin and eye irritant, and a potential respiratory irritant.[1] Therefore, it is prudent to handle D-Glucose-d1-2 with a higher degree of caution, assuming it to be a potentially hazardous substance until more definitive information is available.

Personal Protective Equipment (PPE)

Adherence to standard laboratory best practices necessitates the use of appropriate personal protective equipment to minimize exposure and prevent contamination.[2] The following table summarizes the recommended PPE for handling D-Glucose-d1-2, taking a cautious approach based on the potential hazards identified in some safety data sheets.

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 compliant.	Protects eyes from potential dust particles or splashes.[2][3]
Hand Protection	Disposable Nitrile Gloves	Standard laboratory grade.	Prevents direct skin contact.[2]
Body Protection	Laboratory Coat	Full-length.	Shields skin and personal clothing from accidental spills.[2][3]
Respiratory Protection	NIOSH/CEN Approved Respirator	Recommended when there is a potential for dust formation or when handling bulk quantities in poorly ventilated areas.	Prevents inhalation of airborne particles.[1][3]
Foot Protection	Closed-Toe Shoes	Substantial shoes that cover the entire foot.	Protects feet from spills and falling objects.[2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling D-Glucose-d1-2 is crucial for maintaining a safe laboratory environment and ensuring the integrity of the compound for experimental use.

1. Receiving and Storage:

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.[2]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light and moisture.[2][3]

2. Preparation and Weighing:

• Work Area: Conduct all handling and weighing of D-Glucose-d1-2 in a designated area, such as a chemical fume hood or a well-ventilated workbench, to minimize inhalation exposure.[3]

• Equipment: Use clean, dedicated spatulas and weighing paper to prevent cross-contamination.

• Handling: Handle the powder carefully to avoid generating dust.[2] Using anti-static weighing dishes can be beneficial if the powder is prone to static.[3]

3. Dissolving and Experimental Use:

• Solvent Addition: When preparing solutions, add the solvent to the weighed D-Glucose-d1-2 slowly and carefully to prevent splashing.[3]

• Sealing: If sonication or heating is required to dissolve the compound, ensure the container is properly sealed.[3]

Disposal Plan

Proper disposal of D-Glucose-d1-2 and any contaminated materials is essential to prevent environmental contamination and comply with institutional and regulatory guidelines.

• Waste Compound: Unused or waste D-Glucose-d1-2 should be collected in a clearly labeled, sealed container for chemical waste.[4]

• Contaminated Materials: All disposable materials that have come into contact with D-Glucose-d1-2, such as gloves, weighing paper, and pipette tips, should be disposed of in the appropriate laboratory solid waste stream.[2][4]

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of chemical waste.[4] They can arrange for collection by a licensed waste disposal service.[4]

Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of D-Glucose-d1-2 in a research setting.

Workflow for Handling D-Glucose-d1-2

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]